Technical Documentation Center

4-(2-ethoxyethoxy)-N-phenylbenzamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-(2-ethoxyethoxy)-N-phenylbenzamide

Core Science & Biosynthesis

Foundational

4-(2-ethoxyethoxy)-N-phenylbenzamide CAS 93407-41-1 properties

Executive Summary & Identity Profile 4-(2-ethoxyethoxy)-N-phenylbenzamide (CAS 93407-41-1 ) is a synthetic organic compound belonging to the alkoxybenzanilide class. Structurally, it consists of a rigid benzanilide core...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Identity Profile

4-(2-ethoxyethoxy)-N-phenylbenzamide (CAS 93407-41-1 ) is a synthetic organic compound belonging to the alkoxybenzanilide class. Structurally, it consists of a rigid benzanilide core substituted at the para-position of the benzoyl ring with a diethylene glycol monoethyl ether fragment (2-ethoxyethoxy group).

This compound represents a critical structural motif in two primary fields:

  • Materials Science: As a mesogenic core for liquid crystals, where the amide linkage provides hydrogen-bonding directionality and the ethoxyethoxy tail imparts necessary flexibility and solubility.

  • Medicinal Chemistry: As a stable bioisostere of phenyl benzoate esters, often utilized in the development of ion channel modulators (e.g., TRP channels) and local anesthetics.

Physicochemical Data Table
PropertyValue / DescriptionSource/Predictive Basis
CAS Number 93407-41-1ChemicalBook [1]
IUPAC Name 4-(2-ethoxyethoxy)-N-phenylbenzamideSystematic Nomenclature
Molecular Formula C₁₇H₁₉NO₃Calculated
Molecular Weight 285.34 g/mol Calculated
Physical State Solid (Crystalline powder)Analogous Benzamides
Melting Point 120–130 °C (Predicted)Rigid amide core SAR [2]
LogP (Octanol/Water) ~3.2Predicted (Lipophilic)
Solubility Soluble in DMSO, DMF, DCM; Insoluble in WaterHydrophobic Core
H-Bond Donors/Acceptors 1 Donor / 3 AcceptorsStructural Analysis

Structural Analysis & Pharmacophore Potential

The Benzanilide Scaffold

The core structure is N-phenylbenzamide (benzanilide). Unlike esters, the amide bond (-CONH-) is resistant to plasma esterases, making this scaffold a preferred choice for improving the metabolic stability of drug candidates. The amide nitrogen acts as a hydrogen bond donor, while the carbonyl oxygen is an acceptor, facilitating binding interactions with protein targets such as Transient Receptor Potential (TRP) channels or Cyclooxygenase (COX) enzymes.

The 2-Ethoxyethoxy Tail

The substituent at the 4-position is critical for the compound's physicochemical behavior:

  • Solubility Enhancement: The ether oxygens in the tail increase polarity relative to a simple alkyl chain, improving solubility in polar organic solvents and potentially enhancing bioavailability.

  • Mesogenic Properties: In liquid crystal engineering, this "flexible tail" disrupts the high melting point of the rigid core, often allowing for lower-temperature nematic or smectic phases.

Synthesis & Manufacturing Protocol

The synthesis of 4-(2-ethoxyethoxy)-N-phenylbenzamide is most reliably achieved through a convergent two-step protocol . This approach minimizes side reactions and allows for the purification of the intermediate acid.

Step 1: Williamson Ether Synthesis

Objective: Synthesis of 4-(2-ethoxyethoxy)benzoic acid.

  • Reagents: Methyl 4-hydroxybenzoate, 2-bromoethyl ethyl ether, K₂CO₃, DMF.

  • Mechanism: S_N2 nucleophilic substitution followed by ester hydrolysis.

Step 2: Acyl Chloride Amidation (Schotten-Baumann Conditions)

Objective: Coupling of the acid core with aniline.

  • Reagents: Thionyl chloride (SOCl₂), Aniline, Triethylamine (Et₃N), DCM.

  • Rationale: Using the acid chloride intermediate ensures high reactivity and complete conversion, superior to direct coupling reagents (EDC/HOBt) for sterically unhindered anilines.

Experimental Workflow Diagram

Synthesis_Pathway Start1 Methyl 4-hydroxybenzoate Inter1 Intermediate Ester Start1->Inter1 Etherification Reagent1 2-Bromoethyl ethyl ether (K2CO3, DMF, 80°C) Reagent1->Inter1 Acid 4-(2-ethoxyethoxy)benzoic acid Inter1->Acid Saponification Hydrolysis Hydrolysis (NaOH/MeOH) AcylCl Acid Chloride Intermediate Acid->AcylCl Chlorination Activation Activation (SOCl2, Reflux) Activation->AcylCl Product 4-(2-ethoxyethoxy)-N-phenylbenzamide (CAS 93407-41-1) AcylCl->Product Amidation Aniline Aniline (Et3N, DCM, 0°C) Aniline->Product

Figure 1: Convergent synthesis pathway via Williamson etherification and Acid Chloride activation.

Detailed Protocol [Derived from Standard Benzanilide Protocols] [3, 4]
  • Preparation of the Acid Core:

    • Dissolve methyl 4-hydroxybenzoate (1.0 eq) in DMF. Add anhydrous K₂CO₃ (2.0 eq) and stir for 30 min.

    • Add 2-bromoethyl ethyl ether (1.2 eq) dropwise. Heat to 80°C for 12 hours.

    • Quench with water, extract with ethyl acetate.[1]

    • Hydrolyze the ester using 1M NaOH/MeOH (reflux 2h). Acidify with HCl to precipitate 4-(2-ethoxyethoxy)benzoic acid . Recrystallize from ethanol.

  • Amidation:

    • Suspend the dried acid (1.0 eq) in dry DCM. Add Thionyl Chloride (1.5 eq) and a catalytic drop of DMF. Reflux for 2 hours until gas evolution ceases.

    • Evaporate excess SOCl₂ to obtain the crude acid chloride.

    • Redissolve in dry DCM. Cool to 0°C.[1][2]

    • Add a mixture of Aniline (1.0 eq) and Triethylamine (1.2 eq) dropwise.

    • Stir at room temperature for 4 hours.

    • Workup: Wash with 1M HCl (to remove unreacted aniline), then Sat. NaHCO₃ (to remove unreacted acid). Dry organic layer over MgSO₄.

    • Purification: Recrystallize from Ethanol/Water to yield the target benzamide.

Handling, Analytics, and Safety

Analytical Verification

To validate the identity of CAS 93407-41-1, the following spectral signatures must be observed:

  • IR Spectroscopy:

    • Amide I Band: Strong peak at 1640–1660 cm⁻¹ (C=O stretch).

    • Amide II Band: Peak at ~1540 cm⁻¹ (N-H bend).

    • Ether Stretch: Bands at 1240–1260 cm⁻¹ (Ar-O-C) and 1100 cm⁻¹ (C-O-C).

  • 1H NMR (DMSO-d6):

    • Amide NH: Singlet at δ 10.0–10.2 ppm.

    • Benzoyl Protons: AA'BB' system at δ 7.9 (d) and 7.0 (d).

    • Aniline Protons: Multiplets at δ 7.3–7.7 ppm.

    • Ethoxyethoxy Chain: Distinct multiplets at δ 4.1 (Ar-O-CH2), 3.7, 3.5, and a triplet at δ 1.1 (terminal methyl).

Safety Profile (GHS Classification)

While specific toxicological data for this CAS is limited, analogous benzanilides suggest the following precautions:

  • Signal Word: Warning

  • Hazard Statements:

    • H315: Causes skin irritation.

    • H319: Causes serious eye irritation.

    • H335: May cause respiratory irritation.

  • Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent slow oxidation or hydrolysis over extended periods.

References

  • ChemicalBook. (2025). 4-(2-ethoxyethoxy)-N-phenylbenzamide Properties and CAS Data. Retrieved from

  • SpectraBase. (2025). 4-(2-Ethoxyethoxy)benzanilide Spectral Data. Wiley Science Solutions. Retrieved from

  • BenchChem. (2025).[3][4] Application Notes and Protocols for the Synthesis of Esters and Amides from Benzamide using Thionyl Chloride. Retrieved from

  • Vogel, A.I. (1989). Vogel's Textbook of Practical Organic Chemistry. 5th Edition. Longman Scientific & Technical.

Sources

Exploratory

Cheminformatics and Synthetic Utility of 4-(2-ethoxyethoxy)-N-phenylbenzamide

Technical Guide & Whitepaper [1] Executive Summary This guide provides a comprehensive technical profile of 4-(2-ethoxyethoxy)-N-phenylbenzamide , a specific structural analog within the N-phenylbenzamide class.[1] While...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide & Whitepaper [1]

Executive Summary

This guide provides a comprehensive technical profile of 4-(2-ethoxyethoxy)-N-phenylbenzamide , a specific structural analog within the N-phenylbenzamide class.[1] While the benzamide scaffold is a "privileged structure" in medicinal chemistry—serving as the core for numerous kinase inhibitors, histone deacetylase (HDAC) inhibitors, and liquid crystals—this specific derivative incorporates a glycol ether tail (2-ethoxyethoxy) at the para-position.

This modification is strategically significant: it introduces a hydrophilic handle to an otherwise lipophilic pharmacophore, potentially improving aqueous solubility and metabolic stability without disrupting the core binding interactions of the amide motif.[1]

Part 1: Chemical Identity & Cheminformatics[1]

Precise identification is the prerequisite for any reproducible study.[1] The following identifiers are generated deterministically based on the IUPAC structure.

Core Identifiers
Identifier Type Value
IUPAC Name 4-(2-ethoxyethoxy)-N-phenylbenzamide
Common Name N-Phenyl-4-(2-ethoxyethoxy)benzamide
Molecular Formula C₁₇H₁₉NO₃
Molecular Weight 285.34 g/mol
Canonical SMILES CCOCCOc1ccc(cc1)C(=O)Nc2ccccc2
InChI String InChI=1S/C17H19NO3/c1-2-20-12-13-21-16-10-8-15(9-11-16)17(18)19-14-6-4-3-5-7-14/h3-11H,2,12-13H2,1H3,(H,19,18)
InChI Key PXJMQNKVQJIVAF-UHFFFAOYSA-N
Physicochemical Profile (Calculated)
  • LogP (Lipophilicity): ~3.2 (Predicted). The glycol chain lowers the LogP compared to a pure alkyl chain (e.g., 4-butoxy), improving drug-likeness.[1]

  • Topological Polar Surface Area (TPSA): 47.9 Ų (Amide: 29.1 + Ether: 18.8). This is well within the blood-brain barrier (BBB) permeation limit (<90 Ų).

  • H-Bond Donors: 1 (Amide NH)

  • H-Bond Acceptors: 3 (Amide O, two Ether O's)

Part 2: Synthetic Architecture

The synthesis of 4-(2-ethoxyethoxy)-N-phenylbenzamide requires a convergent strategy. We avoid direct alkylation of the amide to prevent N-alkylation side products.[1] Instead, we utilize a "Tail-First, Head-Last" approach.

Retrosynthetic Analysis

The molecule is disconnected at the amide bond and the phenolic ether bond:

  • Amide Coupling: Benzoic acid derivative + Aniline.[1][2][3]

  • Etherification: 4-Hydroxybenzoic acid + 2-Ethoxyethyl bromide.

Visualization of Synthesis Pathway[10]

SynthesisRoute Start1 4-Hydroxybenzoic Acid Inter1 Intermediate A: 4-(2-ethoxyethoxy) benzoic acid Start1->Inter1 K2CO3, DMF 80°C, 12h (Williamson Ether) Reagent1 2-Ethoxyethyl Bromide Reagent1->Inter1 Product Target: 4-(2-ethoxyethoxy)- N-phenylbenzamide Inter1->Product 1. SOCl2, Reflux 2. Aniline, Et3N, DCM Reagent2 Aniline Reagent2->Product

Figure 1: Convergent synthesis pathway utilizing Williamson ether synthesis followed by acyl chloride amidation.

Detailed Experimental Protocol
Step 1: Synthesis of the Carboxylic Acid Intermediate

Objective: Install the solubilizing glycol tail on the benzoic acid core.[1]

  • Reagents: Dissolve 4-hydroxybenzoic acid (1.0 eq) in DMF (5 mL/mmol). Add anhydrous K₂CO₃ (2.5 eq).[1]

  • Alkylation: Add 2-ethoxyethyl bromide (1.2 eq) dropwise.

  • Reaction: Heat to 80°C for 12 hours under N₂ atmosphere.

  • Workup: Pour into ice water. Acidify with 1M HCl to pH 3 to precipitate the acid (ester hydrolysis may be required if the ethyl ester was formed/used; however, using the acid directly with 2 eq base often alkylates the carboxylate first, so starting with Methyl 4-hydroxybenzoate is preferred, followed by LiOH hydrolysis).

    • Refinement: Start with Methyl 4-hydroxybenzoate .[1] Alkylate (K₂CO₃/DMF), then hydrolyze (LiOH/THF/H₂O). This ensures cleaner regioselectivity.[1]

Step 2: Amide Coupling (The "Warhead" Installation)

Objective: Form the amide bond between the intermediate acid and aniline.[1]

  • Activation: Suspend the dried 4-(2-ethoxyethoxy)benzoic acid (1.0 eq) in dry DCM. Add oxalyl chloride (1.5 eq) and a catalytic drop of DMF. Stir at RT until gas evolution ceases (approx 2h).

    • Checkpoint: The solution should turn clear, indicating formation of the acid chloride.[1]

  • Coupling: Concentrate to remove excess oxalyl chloride.[1] Redissolve in dry DCM.

  • Addition: Cool to 0°C. Add a solution of Aniline (1.0 eq) and Triethylamine (2.0 eq) in DCM dropwise.

  • Completion: Allow to warm to RT and stir for 4 hours.

  • Purification: Wash with 1M HCl (removes unreacted aniline), then sat. NaHCO₃ (removes unreacted acid). Dry over MgSO₄.[1][4] Recrystallize from Ethanol/Water.[1]

Part 3: Analytical Validation (Self-Validating Systems)[1]

To ensure the trustworthiness of the synthesis, the following analytical signatures must be verified.

NMR Signature (¹H NMR, 400 MHz, DMSO-d₆)
  • Amide Proton: A sharp singlet (broadening with concentration) typically around δ 10.0 - 10.2 ppm .[1] This confirms the formation of the amide bond.[1]

  • Benzoyl Protons (AA'BB'): Two doublets at δ 7.95 (ortho to C=O) and δ 7.05 (ortho to ether). The distinct "roofing" effect confirms the para-substitution.[1]

  • Aniline Protons: Multiplets at δ 7.75 (d, 2H), δ 7.35 (t, 2H), and δ 7.10 (t, 1H).

  • Glycol Tail:

    • Triplet at δ 4.15 (-O-CH ₂-CH₂-).[1]

    • Triplet at δ 3.70 (-O-CH₂-CH ₂-).[1]

    • Quartet at δ 3.50 (ethoxy CH ₂).

    • Triplet at δ 1.15 (terminal CH ₃).

Quality Control Workflow

QC_Workflow Sample Crude Product TLC TLC (50% EtOAc/Hex) Sample->TLC Decision1 Single Spot? TLC->Decision1 NMR 1H NMR (DMSO-d6) Decision1->NMR Yes Recryst Recrystallize (EtOH) Decision1->Recryst No Check1 Check: δ 10.0 (NH) NMR->Check1 Check2 Check: δ 4.15 (OCH2) Check1->Check2 Final Release for Bio-Assay Check2->Final Recryst->TLC

Figure 2: Analytical decision tree for validating compound purity.

Part 4: Structural Activity & Applications[1][11][12]

Pharmacophore Analysis

The 4-(2-ethoxyethoxy)-N-phenylbenzamide structure is a classic "Scaffold Mimic." [1]

  • The Amide Linker: Mimics the peptide bond, allowing interaction with the backbone of proteins (e.g., kinase hinge regions).

  • The Phenyl Ring (Aniline side): Provides hydrophobic interactions (π-stacking) within a binding pocket.

  • The Ethoxyethoxy Tail: This is the critical differentiator.[1] Unlike a simple methoxy group (as seen in some local anesthetics), the ethoxyethoxy group extends the molecule into the solvent front of the protein binding pocket. This increases water solubility and can form additional hydrogen bonds with solvent or surface residues, potentially improving the Selectivity Index (SI) .

Potential Therapeutic Areas

Based on SAR data of the N-phenylbenzamide class [1, 2, 3]:

  • Antiviral Activity (EV71): N-phenylbenzamides have been identified as capsid binders.[1] The 4-alkoxy substitution is critical for potency.[1]

  • DHODH Inhibition: The biphenyl amide scaffold is a known template for Dihydroorotate Dehydrogenase inhibitors (anti-inflammatory/anti-cancer).[1]

  • Liquid Crystals: The rod-like structure (Mesogen) combined with the flexible ether tail promotes liquid crystalline phase formation, useful in materials science.[1]

References

  • Structure–function relationships in single molecule rectification by N-phenylbenzamide derivatives. New Journal of Chemistry. (2018).

  • Synthesis and Antiviral Activity of N-Phenylbenzamide Derivatives, a Novel Class of Enterovirus 71 Inhibitors. Molecules. (2012).[1]

  • Design, synthesis and structure-activity relationship of N-phenyl aromatic amide derivatives as novel xanthine oxidase inhibitors. Bioorganic Chemistry. (2023).[1][5]

  • PubChem Compound Summary: 4-[2-(2-Methoxyethoxy)ethoxy]aniline (Precursor Analog).[1] National Library of Medicine.[1]

Sources

Foundational

molecular weight and formula of 4-(2-ethoxyethoxy)-N-phenylbenzamide

An In-depth Technical Guide to 4-(2-ethoxyethoxy)-N-phenylbenzamide: Physicochemical Properties and Synthetic Protocol Introduction 4-(2-ethoxyethoxy)-N-phenylbenzamide is a chemical compound featuring a central N-phenyl...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to 4-(2-ethoxyethoxy)-N-phenylbenzamide: Physicochemical Properties and Synthetic Protocol

Introduction

4-(2-ethoxyethoxy)-N-phenylbenzamide is a chemical compound featuring a central N-phenylbenzamide (benzanilide) core functionalized with a 4-(2-ethoxyethoxy) substituent. The benzanilide scaffold is a common motif in medicinal chemistry and materials science. The introduction of an ethoxyethoxy group at the para-position of the benzoyl ring can modulate the molecule's physicochemical properties, such as solubility, lipophilicity, and potential for hydrogen bonding, which in turn can influence its biological activity or material characteristics. This guide provides a comprehensive overview of the molecular formula and weight of this compound and a detailed, field-proven protocol for its synthesis.

Physicochemical Properties

The fundamental properties of 4-(2-ethoxyethoxy)-N-phenylbenzamide have been calculated based on its chemical structure. These properties are essential for researchers in drug development and materials science for characterization and experimental design. A compound with the same molecular formula, Morphine, is listed in the PubChem database, providing a reference for the calculated molecular weight.[1][2][3][4]

PropertyValueSource
Chemical Formula C₁₇H₁₉NO₃Calculated
Molecular Weight 285.34 g/mol Calculated; See also[1][3]
IUPAC Name 4-(2-ethoxyethoxy)-N-phenylbenzamideNomenclature

Synthetic Protocol

The synthesis of 4-(2-ethoxyethoxy)-N-phenylbenzamide is not readily described in publicly available literature, suggesting it may be a novel compound. However, a robust and logical synthetic route can be devised based on established organic chemistry principles, specifically the formation of ethers and amides. The proposed synthesis is a two-step process, beginning with the synthesis of a key intermediate, 4-(2-ethoxyethoxy)benzoic acid, followed by its coupling with aniline to form the final product.

Part 1: Synthesis of 4-(2-ethoxyethoxy)benzoic acid

This procedure involves a Williamson ether synthesis to attach the 2-ethoxyethoxy group to a benzoic acid derivative, followed by hydrolysis of the ester to yield the carboxylic acid. This method is adapted from procedures for synthesizing similar alkoxy-substituted benzoic acids.[5][6]

Experimental Protocol:

  • Alkylation:

    • To a stirred solution of ethyl 4-hydroxybenzoate (1 equivalent) in a suitable polar aprotic solvent such as dimethylformamide (DMF) or acetonitrile, add potassium carbonate (1.5 equivalents) as a base.

    • Add 2-bromoethyl ethyl ether (1.2 equivalents) to the reaction mixture.

    • Heat the mixture to 80-100 °C and stir for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

    • Causality: Potassium carbonate is a mild base that deprotonates the phenolic hydroxyl group of ethyl 4-hydroxybenzoate, forming a phenoxide which then acts as a nucleophile, attacking the electrophilic carbon of 2-bromoethyl ethyl ether to form the ether linkage.

  • Work-up and Extraction:

    • After the reaction is complete, cool the mixture to room temperature and pour it into water.

    • Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate.

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude ethyl 4-(2-ethoxyethoxy)benzoate.

  • Saponification (Ester Hydrolysis):

    • Dissolve the crude ester in a mixture of ethanol and an aqueous solution of sodium hydroxide (2-3 equivalents).

    • Heat the mixture to reflux (approximately 80-90 °C) for 2-4 hours until the ester is fully hydrolyzed (monitored by TLC).

    • Causality: The hydroxide ions act as nucleophiles, attacking the carbonyl carbon of the ester. This leads to the cleavage of the ester bond, forming the sodium salt of the carboxylic acid and ethanol.

  • Acidification and Isolation:

    • Cool the reaction mixture in an ice bath and acidify with dilute hydrochloric acid until the pH is acidic (pH 2-3).

    • The 4-(2-ethoxyethoxy)benzoic acid will precipitate as a solid.

    • Collect the solid by vacuum filtration, wash with cold water, and dry to obtain the desired intermediate.

Part 2: Synthesis of 4-(2-ethoxyethoxy)-N-phenylbenzamide

The final step is the formation of the amide bond between 4-(2-ethoxyethoxy)benzoic acid and aniline. A common and effective method is the Schotten-Baumann reaction, which involves converting the carboxylic acid to a more reactive acyl chloride, followed by reaction with the amine.[7][8][9]

Experimental Protocol:

  • Acyl Chloride Formation:

    • In a fume hood, suspend 4-(2-ethoxyethoxy)benzoic acid (1 equivalent) in a dry, inert solvent like dichloromethane (DCM) or toluene.

    • Add thionyl chloride (1.5-2 equivalents) dropwise at room temperature. A catalytic amount of DMF can be added to facilitate the reaction.

    • Heat the mixture to a gentle reflux for 1-2 hours. The reaction is complete when gas evolution (SO₂ and HCl) ceases.

    • Causality: Thionyl chloride is a dehydrating and chlorinating agent that converts the carboxylic acid into a highly reactive acyl chloride, which is an excellent electrophile for the subsequent acylation of aniline.

  • Amidation (Schotten-Baumann Reaction):

    • Remove the excess thionyl chloride and solvent under reduced pressure.

    • Dissolve the resulting crude 4-(2-ethoxyethoxy)benzoyl chloride in a dry, inert solvent like DCM.

    • In a separate flask, dissolve aniline (1 equivalent) and a non-nucleophilic base such as triethylamine or pyridine (1.5 equivalents) in DCM.

    • Cool the aniline solution in an ice bath and add the acyl chloride solution dropwise with vigorous stirring.

    • Allow the reaction to warm to room temperature and stir for an additional 2-4 hours.

    • Causality: The nitrogen atom of aniline acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride. The base (triethylamine or pyridine) neutralizes the hydrochloric acid byproduct, preventing the protonation of aniline and driving the reaction to completion.[9]

  • Work-up and Purification:

    • Wash the reaction mixture sequentially with dilute hydrochloric acid (to remove excess aniline and base), saturated sodium bicarbonate solution (to remove any unreacted carboxylic acid), and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to yield pure 4-(2-ethoxyethoxy)-N-phenylbenzamide.

Synthetic Workflow Visualization

The following diagram illustrates the two-part synthetic pathway for 4-(2-ethoxyethoxy)-N-phenylbenzamide.

SynthesisWorkflow cluster_part1 Part 1: Synthesis of 4-(2-ethoxyethoxy)benzoic acid cluster_part2 Part 2: Synthesis of 4-(2-ethoxyethoxy)-N-phenylbenzamide A Ethyl 4-hydroxybenzoate C K₂CO₃, DMF 80-100 °C A->C B 2-Bromoethyl ethyl ether B->C D Ethyl 4-(2-ethoxyethoxy)benzoate C->D Williamson Ether Synthesis E NaOH, EtOH/H₂O Reflux D->E F 4-(2-ethoxyethoxy)benzoic acid E->F Saponification G 4-(2-ethoxyethoxy)benzoic acid H SOCl₂ Reflux G->H I 4-(2-ethoxyethoxy)benzoyl chloride H->I Acyl Chloride Formation J Aniline, Et₃N DCM, 0 °C to RT I->J K 4-(2-ethoxyethoxy)-N-phenylbenzamide J->K Amidation

Caption: Synthetic workflow for 4-(2-ethoxyethoxy)-N-phenylbenzamide.

References

  • Wang, P., Zhang, J., Wang, K., Luo, G., & Xie, P. (2016). Kinetic Study of Reactions of Aniline and Benzoyl Chloride Using NH3 as Acid Absorbent in a Microstructured Chemical System. Industrial & Engineering Chemistry Research, 55(23), 6634–6641. [Link]

  • Ziyadulla, M. E. (2023). EFFICIENT SYNTHESIS OF N-PHENYLBENZAMIDES VIA AMIDATION OF VINYL ESTERS OF AROMATIC CARBOXYLIC ACIDS WITH ANILINE. CHEMICAL PROBLEMS, 21(4). [Link]

  • Wurdinger, M., et al. (2018). Expanding the scope of native chemical ligation – templated small molecule drug synthesis via benzanilide formation. Chemical Science, 9(3), 647-654. [Link]

  • PubChem. (n.d.). Morphine. National Center for Biotechnology Information. Retrieved from [Link]

  • Google Patents. (n.d.). CN104370736A - Synthesis method of 2-ethoxybenzoic acid compound.
  • PubChem. (n.d.). 4-methoxy-N-phenylbenzamide. National Center for Biotechnology Information. Retrieved from [Link]

  • Yang, Y., Canty, A. J., & O'Hair, R. A. J. (2023). Why does the synthesis of N-phenylbenzamide from benzenesulfinate and phenylisocyanate via the palladium-mediated Extrusion–Insertion pathway not work? A mechanistic exploration. Australian Journal of Chemistry, 76(1), 1-8. [Link]

  • ResearchGate. (n.d.). Chemical structure of morphine (C17H19NO3). Retrieved from [Link]

  • Sun, Y. H., et al. (2016). A diversity-oriented synthesis of bioactive benzanilides via a regioselective C(sp2)–H hydroxylation strategy. Chemical Science, 7(2), 1403-1410. [Link]

  • PubChem. (n.d.). 2-[(4-ethoxybenzoyl)amino]-N-phenylbenzamide. National Center for Biotechnology Information. Retrieved from [Link]

  • CSIRO Publishing. (2022). Why does the synthesis of N-phenylbenzamide from benzenesulfinate and phenylisocyanate via the palladium-mediated Extrusion–In. Australian Journal of Chemistry. [Link]

  • Google Patents. (n.d.). EP0699672A1 - Process for preparing benzoic acid derivative intermediates and benzothiophene pharmaceutical agents.
  • Brainly. (2024). Write the chemical reaction of aniline with benzoyl chloride and name the product obtained. Retrieved from [Link]

  • ResearchGate. (2015). A Diversity-Oriented Synthesis of Bioactive Benzanilides by a Regioselective C(sp2)-H Hydroxylation Strategy. Retrieved from [Link]

  • Google Patents. (n.d.). EP0116967A1 - N-phenyl-benzamide derivatives, process for their preparation and medicines containing them.
  • Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION Significance of reagent addition sequence in the amidation of carboxylic acids mediated by PPh3 and I2. Retrieved from [Link]

  • Synthesis of benzanilide from aniline and benzoyl chloride pdf. (n.d.).
  • Quora. (2024). What is the difference in the reaction of benzoyl chloride with phenols and anilines?. Retrieved from [Link]

  • NIST. (n.d.). Morphine. NIST Chemistry WebBook. Retrieved from [Link]

  • Organic Syntheses. (n.d.). esterification of carboxylic acids with trialkyloxonium salts: ethyl and methyl 4-acetoxybenzoates. Retrieved from [Link]

  • PubChem. (n.d.). 4-((2-Hydroxyethoxy)carbonyl)benzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

  • Pearson. (n.d.). Morphine has the molecular formula C17H19NO3. What is the mass pe.... Retrieved from [Link]

  • YouTube. (2021). Benzanilide : Schotten Baumann Benzoylation. Retrieved from [Link]

  • SYNTHESIS Benzanilide BY BENZOLATION. (n.d.).
  • Wikipedia. (n.d.). 2-(2-Ethoxyethoxy)ethanol. Retrieved from [Link]

  • ResearchGate. (n.d.). Kinetic Study of Reactions of Aniline and Benzoyl Chloride in a Microstructured Chemical System. Retrieved from [Link]

Sources

Exploratory

The Strategic Incorporation of Ethoxyethoxy Substituents in Novel Benzamide Derivatives: A Technical Guide for Drug Discovery Professionals

Abstract Benzamide derivatives have long been a cornerstone in medicinal chemistry, forming the structural basis for a diverse array of therapeutic agents.[1][2][3] Their remarkable versatility stems from the synthetic t...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Benzamide derivatives have long been a cornerstone in medicinal chemistry, forming the structural basis for a diverse array of therapeutic agents.[1][2][3] Their remarkable versatility stems from the synthetic tractability of the benzamide scaffold and the profound influence of its substituents on pharmacological activity. This in-depth technical guide focuses on a specific, yet underexplored, class of these compounds: benzamide derivatives featuring ethoxyethoxy substituents. We will delve into the rationale behind incorporating this particular moiety, detailing its impact on physicochemical properties, and by extension, its potential to modulate pharmacokinetic and pharmacodynamic profiles. This guide will provide a comprehensive overview of the synthesis, characterization, and biological evaluation of these promising derivatives, offering valuable insights for researchers and scientists engaged in the design and development of next-generation therapeutics.

Introduction: The Benzamide Scaffold and the Quest for Enhanced Drug-like Properties

The benzamide core is a privileged scaffold in drug discovery, present in a wide range of approved drugs with diverse mechanisms of action, including antiemetic, antipsychotic, and gastroprokinetic agents.[4] The continued interest in benzamide derivatives is driven by the opportunity to fine-tune their biological activity through judicious chemical modification.[2] The selection of appropriate substituents is a critical step in optimizing a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its target engagement.

The ethoxyethoxy (-OCH2CH2OCH2CH3) group, while seemingly a simple ether linkage, offers a unique combination of properties that can be strategically leveraged to overcome common challenges in drug development, such as poor solubility and rapid metabolism. This guide will explore the multifaceted role of the ethoxyethoxy substituent in shaping the therapeutic potential of benzamide derivatives.

The Ethoxyethoxy Substituent: A Tool for Modulating Physicochemical and Pharmacokinetic Properties

The introduction of an ethoxyethoxy group onto a benzamide scaffold can significantly alter its physicochemical characteristics. Understanding these changes is paramount to predicting the in vivo behavior of the resulting derivatives.

Impact on Solubility and Lipophilicity

The ether oxygens in the ethoxyethoxy group can act as hydrogen bond acceptors, potentially improving the aqueous solubility of the parent molecule. This is a crucial parameter, as poor solubility can limit oral bioavailability and formulation options.[3] Simultaneously, the ethyl and ethylene groups contribute to the lipophilicity of the molecule. This delicate balance between hydrophilicity and lipophilicity, often quantified by the partition coefficient (LogP), is critical for membrane permeability and overall drug-likeness. The ethoxyethoxy group provides a means to fine-tune this balance, potentially enhancing absorption and distribution.

Influence on Metabolic Stability

Metabolic stability is a key determinant of a drug's half-life and dosing frequency.[5] Ether linkages, such as those in the ethoxyethoxy group, are generally more resistant to metabolic cleavage than, for example, ester groups. This can lead to a longer duration of action and a more predictable pharmacokinetic profile. However, it is important to consider that the terminal ethyl group may still be susceptible to oxidative metabolism by cytochrome P450 enzymes.[6] The specific metabolic fate will depend on the overall structure of the molecule and its interaction with metabolic enzymes.[6]

Synthesis of Benzamide Derivatives with Ethoxyethoxy Substituents

The synthesis of the target compounds typically involves the formation of an amide bond between a substituted benzoic acid and an appropriate amine. The ethoxyethoxy group can be introduced at various stages of the synthesis, either as a substituent on the benzoic acid precursor or on the amine.

General Synthetic Strategy

A common and versatile approach involves the coupling of a 2-ethoxyethoxy-substituted benzoic acid with a desired amine using standard peptide coupling reagents. This strategy is outlined in the workflow diagram below.

Synthesis_Workflow cluster_reactants Starting Materials cluster_reaction Amide Coupling Benzoic_Acid 2-(2-Ethoxyethoxy)benzoic Acid Coupling Coupling Reagents (e.g., EDC, HOBt, HATU) Benzoic_Acid->Coupling Amine Primary/Secondary Amine (R-NH2) Amine->Coupling Product Ethoxyethoxy-Substituted Benzamide Derivative Coupling->Product Base Base (e.g., DIPEA, Et3N) Base->Coupling caption General workflow for the synthesis of ethoxyethoxy-substituted benzamides. Signaling_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Receptor Receptor Tyrosine Kinase Kinase1 Kinase A Receptor->Kinase1 Phosphorylation Kinase2 Kinase B Kinase1->Kinase2 Activation Transcription_Factor Transcription Factor Kinase2->Transcription_Factor Activation Gene_Expression Target Gene Expression Transcription_Factor->Gene_Expression Ligand Growth Factor Ligand->Receptor Inhibitor Benzamide Derivative (Inhibitor) Inhibitor->Kinase1 Inhibition caption Hypothetical signaling pathway inhibited by a benzamide derivative.

Sources

Foundational

Technical Profile: 4-(2-ethoxyethoxy)-N-phenylbenzamide

This guide provides an in-depth technical analysis of 4-(2-ethoxyethoxy)-N-phenylbenzamide , a specialized organic compound utilized primarily in medicinal chemistry research as a structural probe and intermediate. Execu...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of 4-(2-ethoxyethoxy)-N-phenylbenzamide , a specialized organic compound utilized primarily in medicinal chemistry research as a structural probe and intermediate.

Executive Summary

4-(2-ethoxyethoxy)-N-phenylbenzamide (CAS: 93407-41-1) is a benzamide derivative characterized by a para-substituted glycol ether chain. This structural modification enhances the compound's solubility and metabolic stability compared to its parent compound, N-phenylbenzamide. It serves as a critical scaffold in Structure-Activity Relationship (SAR) studies targeting Transient Receptor Potential (TRP) channels and specific kinase pathways, where the benzamide core acts as a pharmacophore for hydrogen bond interactions.

Chemical Identity & Physicochemical Properties

The compound combines a lipophilic N-phenylbenzamide core with a polar 2-ethoxyethoxy tail, balancing membrane permeability (LogP) with aqueous solubility.

Table 1: Physicochemical Data Profile
PropertyValueTechnical Note
CAS Number 93407-41-1 Primary identifier for procurement/indexing.
Molecular Formula C₁₇H₁₉NO₃Consistent with mono-substituted benzamide.
Molecular Weight 285.34 g/mol Optimal for small-molecule drug likeness (<500 Da).
SMILES CCOCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2Useful for cheminformatics/docking simulations.
Predicted LogP ~2.8 - 3.2Indicates good oral bioavailability potential.
H-Bond Donors 1 (Amide NH)Critical for receptor binding pocket alignment.
H-Bond Acceptors 3 (Amide O, 2 Ether O)Facilitates interactions with aqueous solvent/residues.
Melting Point 147–150 °C (Predicted)Solid state stability; indicates crystalline lattice.

Synthesis & Manufacturing Protocol

Mechanistic Workflow
  • Williamson Ether Synthesis: Alkylation of ethyl 4-hydroxybenzoate with 2-ethoxyethyl bromide.

  • Hydrolysis: Saponification of the ester to the free acid.

  • Amide Coupling: Activation of the carboxylic acid followed by nucleophilic attack by aniline.

Experimental Protocol (Bench Scale)

Note: All steps must be performed in a fume hood using standard PPE.

Step 1: Etherification

  • Dissolve Ethyl 4-hydroxybenzoate (1.0 eq) in DMF.

  • Add K₂CO₃ (2.0 eq) and stir at 60°C for 30 mins to generate the phenoxide.

  • Dropwise add 2-bromoethyl ethyl ether (1.2 eq).

  • Heat to 80°C for 4 hours. Monitor by TLC (Hexane:EtOAc 3:1).

  • Workup: Dilute with water, extract with EtOAc, and concentrate.

Step 2: Amide Coupling (The Critical Step)

  • Suspend 4-(2-ethoxyethoxy)benzoic acid (1.0 eq) in anhydrous DCM.

  • Add EDC·HCl (1.2 eq) and HOBt (1.2 eq) to activate the carboxyl group. Why: This prevents racemization (if chiral centers were present) and suppresses N-acylurea formation.

  • Stir for 30 mins at 0°C.

  • Add Aniline (1.0 eq) and DIPEA (2.0 eq).

  • Allow to warm to Room Temperature (RT) and stir overnight.

  • Purification: Wash with 1N HCl (removes unreacted aniline), then sat. NaHCO₃. Recrystallize from Ethanol/Water.

Visualization: Synthesis Pathway

SynthesisPathway Start 4-Hydroxybenzoic Acid Ester Inter1 Intermediate: Ether Ester Start->Inter1 K2CO3, DMF 80°C Reagent1 2-Bromoethyl ethyl ether Reagent1->Inter1 Hydrolysis Hydrolysis (LiOH/THF) Inter1->Hydrolysis Acid 4-(2-ethoxyethoxy) benzoic acid Hydrolysis->Acid Coupling Amide Coupling (EDC/HOBt) Acid->Coupling Aniline Aniline (Nucleophile) Aniline->Coupling Product 4-(2-ethoxyethoxy)- N-phenylbenzamide Coupling->Product DCM, RT >90% Yield

Caption: Convergent synthesis pathway utilizing Williamson etherification followed by carbodiimide-mediated amide coupling.

Biological Applications & Pharmacology

While specific clinical data for this exact CAS is proprietary or limited, its structural class (alkoxy-N-phenylbenzamides) is extensively documented in medicinal chemistry.

Structure-Activity Relationship (SAR) Logic
  • Benzamide Core: Mimics the peptide bond, allowing interaction with proteolytic enzymes and G-protein coupled receptors (GPCRs).

  • Ethylene Glycol Tail: The -(CH2CH2O)- moiety acts as a "solubilizing anchor." In drug design, this chain is often added to hydrophobic inhibitors to improve:

    • Aqueous Solubility: Critical for assay performance.

    • Metabolic Stability: The ether linkage is resistant to esterases found in plasma.

Target Systems
  • Ion Channel Modulation: Analogs are frequently screened as antagonists for TRPV1 or TRPM8 channels, involved in pain and thermoregulation.

  • DHODH Inhibition: Substituted benzamides are known inhibitors of Dihydroorotate Dehydrogenase, a target for anti-inflammatory and antiproliferative therapies.

Visualization: Pharmacophore Interaction

Pharmacophore Receptor Target Binding Pocket (e.g., TRP Channel / Enzyme) Core Benzamide Core (Rigid Scaffold) Core->Receptor Hydrophobic Fit H_Bond Amide Linker (H-Bond Donor/Acceptor) Core->H_Bond Tail Ethoxyethoxy Tail (Solvent Interaction) Core->Tail H_Bond->Receptor H-Bonding (Key Interaction) Phenyl N-Phenyl Ring (Pi-Pi Stacking) H_Bond->Phenyl Tail->Receptor Solubility/External Solvent Phenyl->Receptor Aromatic Stacking

Caption: Pharmacophore mapping showing how the benzamide core and ether tail interact with a theoretical biological target.

Safety & Handling (GHS Standards)

Although this specific compound may not have a full ECHA dossier, standard safety protocols for benzamides apply.

  • Signal Word: WARNING

  • Hazard Statements:

    • H315: Causes skin irritation.

    • H319: Causes serious eye irritation.

    • H335: May cause respiratory irritation.

  • Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The ether chain is susceptible to slow peroxidation if exposed to air/light for extended periods.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CAS 93407-41-1. Retrieved from [Link]

  • Smith, M. B., & March, J.March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. (Standard reference for Williamson Ether and Amide Coupling protocols).
  • Di, L., & Kerns, E.Drug-Like Properties: Concepts, Structure Design and Methods. (Reference for glycol ether solubilizing effects in SAR).
Exploratory

Biological Activity Profile of 4-Alkoxy-N-phenylbenzamides: A Technical Analysis

Topic: Biological Activity Profile of 4-Alkoxy-N-phenylbenzamides Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary The 4-alkoxy-N-phenylbenzam...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Biological Activity Profile of 4-Alkoxy-N-phenylbenzamides Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The 4-alkoxy-N-phenylbenzamide scaffold represents a "privileged structure" in medicinal chemistry—a molecular framework capable of providing diverse ligands for distinct biological targets through specific side-chain modifications. While historically anchored by the Class IC antiarrhythmic Encainide , recent research has repurposed this core into potent antiviral and antineoplastic agents.

This guide analyzes the biological activity profile of this scaffold, focusing on three distinct pharmacological vectors: viral oncoprotein suppression (HPV) , ion channel modulation (NaV1.5) , and metabolic enzyme inhibition (DHODH/DprE1) . We provide a rigorous examination of the structure-activity relationships (SAR), mechanistic pathways, and validated experimental protocols required to assay these activities.

Structural Basis & Chemical Space

The core pharmacophore consists of a 4-alkoxybenzoic acid moiety coupled to a substituted aniline . The biological specificity is dictated by the length of the alkoxy tail (Lipophilic Sector) and the electronic nature of the N-phenyl substituents (Electronic Sector).

Core Scaffold Architecture
  • Region A (4-Alkoxy Tail): Critical for hydrophobic pocket occupation. Short chains (methoxy) favor ion channels (Encainide); longer or branched chains (e.g., 2-chloropropyl) favor viral oncoprotein downregulation.

  • Region B (Amide Linker): Acts as a rigid spacer and hydrogen bond donor/acceptor network, essential for orienting the two phenyl rings in a non-planar conformation (typically twisted by 30–60°).

  • Region C (N-Phenyl Ring): The primary vector for electronic tuning. Ortho-substitution here restricts rotation, often enhancing selectivity for specific protein pockets like the DHODH ubiquinone tunnel.

Primary Biological Profiles

Antiviral Activity: HPV Oncoprotein Suppression

A breakthrough application of this scaffold is the inhibition of Human Papillomavirus (HPV) oncoproteins.[1] The derivative L17 (3-(2-chloropropyl amide)-4-methoxy-N-phenylbenzamide) has emerged as a specific inhibitor of E6 and E7 expression.[1]

  • Mechanism of Action: L17 does not bind the viral capsid but acts intracellularly to downregulate the transcription or stability of E6 and E7 oncoproteins.

  • Downstream Effects:

    • E6 Suppression: Restores p53 levels, re-enabling apoptosis in infected cells.

    • E7 Suppression: Restores Rb (Retinoblastoma protein) function, halting uncontrolled cell cycle progression.

Visualization: L17 Mechanism of Action

HPV_Pathway L17 L17 (4-Alkoxy-N-phenylbenzamide) E6_Protein E6 Oncoprotein L17->E6_Protein Downregulates E7_Protein E7 Oncoprotein L17->E7_Protein Downregulates HPV_Genome HPV Genome Integration HPV_Genome->E6_Protein Expression HPV_Genome->E7_Protein Expression p53 p53 Tumor Suppressor E6_Protein->p53 Degrades (Ubiquitination) Rb Rb (Retinoblastoma) E7_Protein->Rb Inactivates Apoptosis Apoptosis / Cell Cycle Arrest p53->Apoptosis Promotes Rb->Apoptosis Controls G1/S Checkpoint

Caption: L17 restores tumor suppressor function by inhibiting HPV E6/E7 oncoproteins.

Cardiovascular Profile: Sodium Channel Blockade

The historical anchor for this scaffold is Encainide (4-methoxy-N-[2-[2-(1-methylpiperidin-2-yl)ethyl]phenyl]benzamide).[2]

  • Target: Voltage-gated sodium channels (NaV1.5) in cardiac tissue.

  • Pharmacology: Class IC antiarrhythmic.[2][3] It markedly slows conduction in the His-Purkinje system without affecting the action potential duration.[3]

  • Clinical Lesson: While effective at suppressing arrhythmias, the CAST trial revealed pro-arrhythmic risks in post-MI patients, highlighting the need for careful safety profiling of 4-alkoxy-N-phenylbenzamide derivatives intended for non-cardiac targets.

Emerging Profile: DHODH Inhibition

Similar to the bioactive metabolite of leflunomide (teriflunomide), 4-alkoxy-N-phenylbenzamides can bind the ubiquinone channel of Dihydroorotate Dehydrogenase (DHODH) .

  • Relevance: Inhibition of DHODH starves rapidly dividing cells (cancer, activated T-cells) of pyrimidines.

  • SAR Insight: A 4-alkoxy group on the benzoyl ring often mimics the hydrophobic tail of ubiquinone, while the amide linker positions the B-ring to interact with the polar patch near the FMN cofactor.

Quantitative Data Summary

The following table contrasts the potency of key derivatives across different biological targets, illustrating the "tunability" of the scaffold.

DerivativeR1 (Benzoyl-4)R2 (Aniline)Primary TargetActivity MetricRef
Encainide -OCH32-(piperidine-ethyl)NaV1.5 ChannelIC50: ~10 µM (Na+ current)[2]
L17 -OCH33-(2-chloropropylamide)HPV E6/E7IC50: 2.8 µM (Cell viability)[3]
Comp 1e -OCH34-BrEnterovirus 71IC50: 5.7 µM[4]
HZ05 -OC2H52-F, 4-COOHDHODHIC50: 1.0 µM[5]

Experimental Protocols

Chemical Synthesis (General Procedure)

To ensure reproducibility, use anhydrous conditions for the acyl chloride coupling.

  • Activation: Dissolve 4-alkoxybenzoic acid (1.0 eq) in anhydrous DCM. Add oxalyl chloride (1.2 eq) and a catalytic drop of DMF. Stir at 0°C to RT for 2 hours until gas evolution ceases. Evaporate solvent to obtain the acyl chloride.

  • Coupling: Dissolve the specific aniline (1.0 eq) and TEA (2.0 eq) in anhydrous THF. Add the crude acyl chloride dropwise at 0°C.

  • Workup: Stir for 4–12 hours. Quench with water, extract with EtOAc, and wash with 1M HCl (to remove unreacted aniline) and saturated NaHCO3.

  • Purification: Recrystallize from Ethanol/Water or purify via flash chromatography (Hexane/EtOAc).

DHODH Inhibition Assay (Colorimetric)

This protocol validates the metabolic inhibition potential of the scaffold.

  • Principle: Measure the reduction of 2,6-dichloroindophenol (DCIP) which accepts electrons from CoQ during the oxidation of dihydroorotate.

  • Reagents: Recombinant human DHODH, Dihydroorotate (Substrate), Decylubiquinone (Co-substrate), DCIP (Chromophore).

  • Workflow:

    • Buffer Prep: 50 mM Tris-HCl (pH 8.0), 150 mM KCl, 0.1% Triton X-100.

    • Incubation: Mix 10 nM DHODH with test compound (DMSO stock) for 10 mins.

    • Initiation: Add Dihydroorotate (500 µM), Decylubiquinone (100 µM), and DCIP (60 µM).

    • Measurement: Monitor absorbance decrease at 600 nm (reduction of DCIP) for 20 mins.

Visualization: Assay Workflow

Assay_Workflow Step1 Enzyme Prep (huDHODH + Buffer) Step2 Compound Incubation (10 min @ 25°C) Step1->Step2 Step3 Substrate Addition (DHO + CoQ + DCIP) Step2->Step3 Step4 Kinetic Read (Abs @ 600nm) Step3->Step4 Step5 IC50 Calculation Step4->Step5

Caption: Kinetic workflow for validating DHODH inhibitory activity.

References

  • Han, F., Li, Y., et al. (2017). "3-(2-Chloropropyl amide)-4-methoxy-N-phenylbenzamide inhibits expression of HPV oncogenes in human cervical cancer cell."[1] Virology Journal. [Link]]

  • Roden, D.M., et al. (1980). "Total suppression of ventricular arrhythmias by encainide." New England Journal of Medicine. [Link]

  • Wang, H., et al. (2018). "Small Molecule Inhibitors of HPV E6 and E7: A Review." Frontiers in Oncology. [Link]

  • Li, Z., et al. (2013). "Synthesis and Antiviral Activity of N-Phenylbenzamide Derivatives, a Novel Class of Enterovirus 71 Inhibitors." Molecules. [Link]

  • Lunt, S.J., et al. (2018).[4] "A DHODH inhibitor increases p53 synthesis and enhances tumor cell killing." Nature Communications. [Link]

Sources

Foundational

4-(2-ethoxyethoxy)-N-phenylbenzamide safety data sheet (SDS)

Part 1: Executive Summary & Chemical Context 4-(2-ethoxyethoxy)-N-phenylbenzamide (CAS: 93407-41-1) is a specialized organic intermediate belonging to the N-phenylbenzamide (benzanilide) class.[1] Structurally, it featur...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Chemical Context

4-(2-ethoxyethoxy)-N-phenylbenzamide (CAS: 93407-41-1) is a specialized organic intermediate belonging to the N-phenylbenzamide (benzanilide) class.[1] Structurally, it features a lipophilic benzanilide core modified with a hydrophilic 2-ethoxyethoxy (diethylene glycol monoethyl ether-like) tail at the para-position.

In drug discovery, this specific scaffold represents a critical "privileged structure." The benzanilide core is ubiquitous in kinase inhibitors and anti-inflammatory agents, while the ethoxyethoxy chain serves as a short polyethylene glycol (PEG) mimic. This modification is strategically employed to modulate physicochemical properties—specifically to enhance aqueous solubility and metabolic stability without altering the core pharmacophore's binding affinity.

This guide synthesizes safety data, synthesis protocols, and handling procedures to ensure rigorous scientific integrity during research applications.

Part 2: Chemical Identity & Physicochemical Properties

The following data aggregates predicted and experimental values essential for analytical validation and process design.

PropertyValueNote
IUPAC Name 4-(2-ethoxyethoxy)-N-phenylbenzamide
CAS Number 93407-41-1Verified Registry
Molecular Formula C₁₇H₁₉NO₃
Molecular Weight 285.34 g/mol
Physical State Solid (Crystalline Powder)Typical at 25°C
Solubility DMSO, DMF, Methanol, DCMLow solubility in water
LogP (Predicted) ~3.2Lipophilic
Boiling Point 369.2 ± 27.0 °CPredicted (760 Torr)
Density 1.149 ± 0.06 g/cm³Predicted

Part 3: Safety Profile (GHS Classification & Handling)

Note: While specific toxicological data for this exact CAS is limited, the safety profile is derived via "Read-Across" methodology from structurally analogous benzanilides and glycol ethers.

Hazard Identification (GHS)
  • Signal Word: WARNING

  • Hazard Statements:

    • H315: Causes skin irritation.

    • H319: Causes serious eye irritation.

    • H335: May cause respiratory irritation.

  • Precautionary Statements:

    • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

    • P280: Wear protective gloves/protective clothing/eye protection/face protection.

    • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

Biological Safety Context

The 2-ethoxyethoxy side chain is metabolically related to glycol ethers. While the chain length is short, researchers should treat the compound as a potential reproductive hazard in high quantities, analogous to EGME/EGEE derivatives, although the amide linkage significantly alters bioavailability.

Emergency Response Protocol
  • Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

  • Skin Contact: Wash with soap and water. Remove contaminated clothing. Benzamides can be potential sensitizers; monitor for delayed rash.

  • Eye Contact: Flush with water for 15 minutes.

  • Ingestion: Rinse mouth. Do NOT induce vomiting unless directed by medical personnel.

Part 4: Synthesis & Experimental Protocol

Objective: Synthesis of 4-(2-ethoxyethoxy)-N-phenylbenzamide via convergent amide coupling. Rationale: Direct coupling of the pre-functionalized acid avoids the need for protecting groups on the aniline.

Reaction Scheme Visualization

Synthesispathway Acid 4-(2-ethoxyethoxy) benzoic acid (CAS: 40782-64-7) Intermediate Activated Ester Intermediate Acid->Intermediate Activation Aniline Aniline (CAS: 62-53-3) Product 4-(2-ethoxyethoxy)- N-phenylbenzamide (CAS: 93407-41-1) Reagents Coupling Agents: EDCI / HOBt / DIPEA Solvent: DMF Reagents->Intermediate Intermediate->Product + Aniline RT, 12h

Figure 1: Convergent synthesis pathway utilizing standard carbodiimide coupling chemistry.

Step-by-Step Methodology

Reagents:

  • 4-(2-ethoxyethoxy)benzoic acid (1.0 equiv)

  • Aniline (1.1 equiv)[2]

  • EDCI.HCl (1.2 equiv)

  • HOBt (1.2 equiv)

  • DIPEA (3.0 equiv)

  • DMF (Anhydrous)

Procedure:

  • Activation: In a flame-dried round-bottom flask, dissolve 4-(2-ethoxyethoxy)benzoic acid (1.0 mmol) in anhydrous DMF (5 mL).

  • Reagent Addition: Add EDCI.HCl (1.2 mmol) and HOBt (1.2 mmol) at 0°C. Stir for 30 minutes to form the active ester. Why: Pre-activation minimizes racemization (not applicable here but good practice) and side reactions.

  • Coupling: Add Aniline (1.1 mmol) followed by DIPEA (3.0 mmol) dropwise.

  • Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours under nitrogen atmosphere.

  • Workup: Dilute the reaction mixture with EtOAc (50 mL). Wash sequentially with 1M HCl (to remove unreacted aniline), saturated NaHCO₃ (to remove unreacted acid), and brine.

  • Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the residue via flash column chromatography (Hexanes/EtOAc gradient).

Validation Criteria:

  • TLC: Single spot (Rf ~0.4 in 1:1 Hex/EtOAc).

  • ¹H NMR (DMSO-d₆): Look for amide singlet (~10.0 ppm), aromatic protons (9H total), and the distinct ethylene glycol pattern (triplet/multiplet ~3.5-4.2 ppm) and ethyl triplet (~1.1 ppm).

Part 5: Analytical & Research Applications

Structural Validation (Expected NMR Signals)

Researchers must verify the integrity of the ether tail, as cleavage can occur under harsh acidic conditions.

Proton EnvironmentChemical Shift (δ ppm)MultiplicityIntegration
Amide NH9.90 - 10.10Singlet1H
Benzoyl Ar-H (Ortho)7.90 - 8.00Doublet2H
Aniline Ar-H7.30 - 7.70Multiplet5H
Benzoyl Ar-H (Meta)7.00 - 7.10Doublet2H
O-CH₂-CH₂-O4.15 (t), 3.75 (t)Triplets4H
O-CH₂-CH₃3.50Quartet2H
O-CH₂-CH₃1.15Triplet3H
Research Utility

This compound is frequently used in:

  • Fragment-Based Drug Discovery (FBDD): As a probe to explore the "solvent-exposed" regions of a binding pocket (e.g., Kinase hinge regions). The ethoxyethoxy tail mimics a solubilizing group often added to late-stage lead compounds.

  • Material Science: As a model for liquid crystal mesogens due to the rod-like benzanilide core and flexible tail.

Part 6: Safety Decision Workflow

SafetyWorkflow Start Handling 4-(2-ethoxyethoxy)-N-phenylbenzamide StateCheck Physical State Check: Is it a fine powder? Start->StateCheck DustControl Use Fume Hood & N95/P100 Respirator StateCheck->DustControl Yes (Dust Hazard) StandardPPE Standard PPE: Nitrile Gloves, Lab Coat, Goggles StateCheck->StandardPPE No (In Solution) Solubility Dissolving in Solvent? (DMSO/DMF) DustControl->Solubility StandardPPE->Solubility Permeation Warning: DMSO enhances skin permeability. Double Glove. Solubility->Permeation Yes Disposal Disposal: Organic Waste Stream (Halogen-free) Solubility->Disposal No Permeation->Disposal

Figure 2: Operational safety decision tree for handling and disposal.

References

  • National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 4948544 (Analog Structure Analysis). Retrieved from [Link]

  • European Chemicals Agency (ECHA). (2023). C&L Inventory: Classification and Labelling of Benzanilide Derivatives. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Technical Application Note: Modular Synthesis of 4-(2-ethoxyethoxy)-N-phenylbenzamide

Executive Summary & Strategic Analysis This application note details the synthesis of 4-(2-ethoxyethoxy)-N-phenylbenzamide starting from 4-hydroxybenzamide . The target molecule contains two distinct functionalities: a p...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Analysis

This application note details the synthesis of 4-(2-ethoxyethoxy)-N-phenylbenzamide starting from 4-hydroxybenzamide . The target molecule contains two distinct functionalities: a para-substituted ether tail and a secondary N-aryl amide core.

The Synthetic Challenge

The starting material, 4-hydroxybenzamide , presents a chemoselectivity challenge. It possesses two nucleophilic sites:

  • The Phenolic Hydroxyl (

    
    ): pKa 
    
    
    
    10.[1]
  • The Primary Amide (

    
    ): pKa 
    
    
    
    17–18 (for deprotonation).

A naive approach might attempt to modify the amide first. However, the higher acidity of the phenol dictates that base-mediated reactions will occur at the oxygen first. Therefore, the most robust synthetic strategy follows a linear "Protect/Modify" logic where the ether tail is installed first (acting as both a functional group and a protecting group), followed by the functionalization of the amide nitrogen.

Selected Route: The "Goldberg-Buchwald" Protocol

While a classical approach involves hydrolyzing the amide to an acid and then recoupling with aniline (3 steps), this guide prioritizes a 2-step modern catalytic route :

  • Step 1: Chemoselective O-alkylation (Williamson Ether Synthesis).

  • Step 2: Copper-Catalyzed N-arylation (Modified Goldberg Reaction).

This route is atom-economical and avoids the generation of stoichiometric chlorinating agents (e.g.,


).

Synthetic Pathway Visualization

The following diagram outlines the reaction flow and the competing classical route.

SynthesisPath cluster_legend Pathway Legend Start 4-Hydroxybenzamide (Starting Material) Inter Intermediate: 4-(2-ethoxyethoxy)benzamide Start->Inter Step 1: O-Alkylation K2CO3, 2-bromoethyl ethyl ether Target TARGET: 4-(2-ethoxyethoxy)- N-phenylbenzamide Inter->Target Step 2: Cu-Catalyzed N-Arylation Ph-I, CuI, Diamine Ligand Acid Acid Intermediate (Hydrolysis) Inter->Acid Hydrolysis (NaOH) Acid->Target Amide Coupling (Aniline, EDC/HATU) key Solid Line: Recommended Catalytic Route Dashed Line: Classical Alternative

Figure 1: Comparative synthetic pathways. The solid path (Direct N-Arylation) is preferred for step efficiency.

Detailed Experimental Protocols

Phase 1: Chemoselective O-Alkylation

Objective: Install the 2-ethoxyethyl tail without affecting the primary amide.

Mechanism: This is an


 substitution. The carbonate base deprotonates the phenol (pKa ~10) to form a phenoxide. The amide protons (pKa > 17) remain protonated, ensuring exclusive O-alkylation.

Reagents:

  • 4-Hydroxybenzamide (1.0 equiv)[2]

  • 2-Bromoethyl ethyl ether (1.2 equiv)

  • Potassium Carbonate (

    
    ) (2.0 equiv, anhydrous)
    
  • Solvent: DMF (Dimethylformamide) or Acetone.

Protocol:

  • Setup: Charge a round-bottom flask with 4-hydroxybenzamide (10 mmol, 1.37 g) and anhydrous

    
     (20 mmol, 2.76 g).
    
  • Solvation: Add DMF (20 mL) and stir at room temperature for 15 minutes to generate the phenoxide.

  • Addition: Add 2-bromoethyl ethyl ether (12 mmol, 1.84 g) dropwise.

  • Reaction: Heat the mixture to 80°C for 6–8 hours. Monitor by TLC (Eluent: 50% EtOAc/Hexane). The starting material spot (low

    
    ) should disappear.
    
  • Workup:

    • Cool the mixture to room temperature.

    • Pour into ice-cold water (100 mL). The product usually precipitates as a white solid.

    • Filter the solid. If no precipitate forms, extract with Ethyl Acetate (

      
      ), wash with brine, and dry over 
      
      
      
      .
  • Purification: Recrystallization from Ethanol/Water is usually sufficient.

    • Expected Yield: 85–95%.

    • Validation:

      
       NMR should show new methylene triplets at 
      
      
      
      4.1 and 3.7 ppm.
Phase 2: Copper-Catalyzed N-Arylation (Goldberg-Buchwald)

Objective: Convert the primary amide to the N-phenyl secondary amide using Iodobenzene.

Mechanism: This reaction utilizes a Copper(I) catalyst with a diamine ligand to facilitate the cross-coupling of the amide nitrogen with the aryl iodide.[3][4]

Reagents:

  • Intermediate: 4-(2-ethoxyethoxy)benzamide (1.0 equiv)

  • Iodobenzene (1.2 equiv)

  • Catalyst: Copper(I) Iodide (CuI) (5–10 mol%)

  • Ligand: trans-N,N'-Dimethyl-1,2-cyclohexanediamine (DMEDA) or 1,10-Phenanthroline (10–20 mol%)

  • Base: Potassium Phosphate (

    
    ) (2.0 equiv)
    
  • Solvent: 1,4-Dioxane or Toluene (anhydrous).

Protocol:

  • Inert Atmosphere: Flame-dry a reaction vial and purge with Argon or Nitrogen. Note: Cu(I) catalysis is sensitive to oxidation.

  • Loading: Add the Intermediate (5 mmol), CuI (0.5 mmol, 95 mg), and

    
     (10 mmol, 2.1 g).
    
  • Solvation: Add anhydrous Dioxane (10 mL), Iodobenzene (6 mmol, 0.67 mL), and the Ligand (1.0 mmol).

  • Reaction: Seal the vial and heat to 100–110°C for 12–24 hours.

    • Checkpoint: The reaction mixture should turn a blue/green slurry color.

  • Workup:

    • Cool to room temperature.[5][6]

    • Dilute with Ethyl Acetate and filter through a pad of Celite to remove inorganic salts.

    • Concentrate the filtrate.

  • Purification: Flash column chromatography (Gradient: 10%

    
     40% EtOAc in Hexanes).
    
    • Expected Yield: 70–85%.

Mechanistic Insight: The Catalytic Cycle

Understanding the copper cycle is crucial for troubleshooting low yields. The rate-determining step is often the oxidative addition or the amide coordination.

CatalyticCycle ComplexA L-Cu(I)-X (Active Species) ComplexB L-Cu(I)-NHCOR (Amidate Complex) ComplexA->ComplexB + Amide + Base - HX ComplexC Oxidative Addition [Ar-Cu(III)-NHCOR] ComplexB->ComplexC + Ar-I (Iodobenzene) ComplexD Reductive Elimination (Product Release) ComplexC->ComplexD C-N Bond Formation ComplexD->ComplexA - Product (N-Phenyl Amide)

Figure 2: Simplified catalytic cycle for the Cu-catalyzed amidation. The ligand (L) prevents catalyst aggregation.

Data Summary & Validation

The following table summarizes the critical analytical data required to validate the synthesis at each stage.

ParameterIntermediate (Step 1 Product)Target Molecule (Step 2 Product)
Formula


MW 209.24 g/mol 285.34 g/mol
Appearance White crystalline solidOff-white/Pale yellow solid

NMR (Amide)
Broad singlets

6.0–7.5 (2H)
Singlet

7.8–8.5 (1H,

)

NMR (Ether)
Triplets

4.1, 3.7; Quartet 3.5; Triplet 1.2
Matches Intermediate
Mass Spec (ESI)


Troubleshooting Guide
  • Problem: Low conversion in Step 2.

    • Cause: Catalyst poisoning or oxidation.

    • Solution: Ensure Dioxane is degassed. Increase ligand loading to 20 mol%. Switch base to

      
       if 
      
      
      
      is too insoluble.
  • Problem: O-Alkylation yield low (Step 1).

    • Cause: Incomplete deprotonation.

    • Solution: Add a catalytic amount of KI (Finkelstein condition) to activate the alkyl bromide.

References

  • Klapars, A.; Antilla, J. C.; Huang, X.; Buchwald, S. L. "A General and Efficient Copper Catalyst for the Amidation of Aryl Halides and the N-Arylation of Nitrogen Heterocycles."[4] Journal of the American Chemical Society, 2001 , 123(31), 7727–7729.

  • Strieter, E. R.; Bhayana, B.; Buchwald, S. L. "Mechanistic Studies on the Copper-Catalyzed N-Arylation of Amides."[3] Journal of the American Chemical Society, 2009 , 131(1), 78–88.[3]

  • Williamson, A. W. "Theory of Aetherification." Journal of the Chemical Society, 1852, 4, 229.
  • Deng, W.; et al. "Copper-Catalyzed Cross-Coupling of Amides and Aryl Iodides." Tetrahedron Letters, 2004, 45(11), 2311-2315.

Sources

Application

Application Notes and Protocols for the Synthesis of N-Phenylbenzamide Derivatives via Amide Coupling

Introduction: The Significance of the N-Phenylbenzamide Scaffold The N-phenylbenzamide moiety is a privileged scaffold in medicinal chemistry and materials science, forming the core structure of numerous biologically act...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of the N-Phenylbenzamide Scaffold

The N-phenylbenzamide moiety is a privileged scaffold in medicinal chemistry and materials science, forming the core structure of numerous biologically active compounds and functional materials. These derivatives have demonstrated a wide spectrum of therapeutic potential, including antimicrobial, antiviral, anti-inflammatory, and anticancer activities.[1][2] The amide bond, which defines this class of molecules, is one of the most prevalent linkages in pharmaceuticals, second only to the C-C bond. Its synthesis, however, is not without challenges. The direct condensation of a carboxylic acid and an amine is a kinetically slow and thermodynamically unfavorable process at room temperature, necessitating the activation of the carboxylic acid.[1]

This guide provides an in-depth analysis of common and advanced amide coupling protocols tailored for the synthesis of N-phenylbenzamide derivatives. We will delve into the mechanistic underpinnings of various reagent classes, offering a rationale for experimental design and troubleshooting. This document is intended for researchers, scientists, and drug development professionals seeking to optimize the synthesis of this important class of molecules.

The Challenge of Coupling with Anilines

Anilines, the amine component in N-phenylbenzamide synthesis, present a specific challenge due to their reduced nucleophilicity compared to aliphatic amines. The lone pair of electrons on the nitrogen atom is delocalized into the aromatic ring, making it less available for nucleophilic attack on the activated carboxylic acid. This inherent property can lead to sluggish or incomplete reactions, requiring more potent coupling reagents or harsher reaction conditions.[3] Therefore, the selection of an appropriate coupling protocol is paramount for achieving high yields and purity.

Core Principles of Amide Bond Formation: Activating the Carboxylic Acid

The fundamental strategy for amide bond formation under mild conditions is the in-situ conversion of the carboxylic acid's hydroxyl group into a better leaving group. This is achieved using a "coupling reagent." The activated carboxylic acid intermediate is then susceptible to nucleophilic attack by the amine.

The general workflow for an amide coupling reaction can be visualized as follows:

G cluster_0 Step 1: Activation cluster_1 Step 2: Coupling Carboxylic Acid Carboxylic Acid Activated Intermediate Activated Intermediate Carboxylic Acid->Activated Intermediate + Coupling Reagent + Base (optional) Coupling Reagent Coupling Reagent Amine (Aniline) Amine (Aniline) Amide Product Amide Product Activated Intermediate->Amide Product + Amine Byproduct Byproduct Activated Intermediate->Byproduct

Figure 1: General experimental workflow for amide coupling.

A Comparative Analysis of Key Coupling Reagent Classes

The choice of coupling reagent is critical and depends on factors such as the steric and electronic properties of the substrates, potential for side reactions, cost, and ease of purification. Here, we discuss three major classes of reagents used for N-phenylbenzamide synthesis.

Carbodiimides: The Workhorses of Amide Synthesis

Carbodiimides, such as N,N'-dicyclohexylcarbodiimide (DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), are among the most established and widely used coupling reagents.[]

Mechanism of Action: The reaction proceeds through the formation of a highly reactive O-acylisourea intermediate. This intermediate can then be attacked by the aniline to form the amide. However, the O-acylisourea is unstable and can rearrange to a non-reactive N-acylurea, a common side product. To mitigate this and enhance reaction rates, additives like 1-hydroxybenzotriazole (HOBt) are often employed. HOBt intercepts the O-acylisourea to form an active ester, which is more stable and less prone to side reactions.[5][6]

G R-COOH Benzoic Acid O-Acylisourea O-Acylisourea (Reactive Intermediate) R-COOH->O-Acylisourea + Carbodiimide EDC or DCC HOBt-Ester HOBt Active Ester O-Acylisourea->HOBt-Ester + HOBt Amide N-Phenylbenzamide O-Acylisourea->Amide + Aniline (Direct path) N-Acylurea N-Acylurea (Side Product) O-Acylisourea->N-Acylurea Rearrangement HOBt HOBt (Additive) HOBt-Ester->Amide + Aniline Aniline Aniline (R'-NH2) Urea Urea Byproduct Amide->Urea releases

Figure 2: Mechanism of carbodiimide-mediated coupling with HOBt.

Advantages:

  • Cost-effective and readily available.

  • EDC offers a significant advantage: its urea byproduct is water-soluble, simplifying purification through aqueous workup.[7][8]

  • DCC's byproduct, dicyclohexylurea (DCU), is insoluble in most organic solvents and can be removed by filtration.[7]

Disadvantages:

  • Formation of N-acylurea byproduct, especially in polar solvents, can reduce yields.[9]

  • Potential for allergic reactions.

Phosphonium Salts: High Efficiency and Reduced Side Reactions

Phosphonium salt reagents, such as (Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate (PyBOP), are highly efficient coupling agents that offer advantages over carbodiimides, particularly for challenging couplings.[10]

Mechanism of Action: In the presence of a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA), the carboxylic acid is deprotonated. The resulting carboxylate attacks the phosphonium salt to form an acyloxyphosphonium intermediate. This rapidly converts to a highly reactive HOBt-ester, which is then acylated by the aniline.[11] A key advantage of phosphonium reagents is that they do not react with the amine component, which is a known side reaction with uronium salts.[5]

G R-COO- Carboxylate Acyloxyphosphonium Acyloxyphosphonium Intermediate R-COO-->Acyloxyphosphonium + PyBOP PyBOP PyBOP Base Base (DIPEA) R-COOH Benzoic Acid R-COOH->R-COO- + Base HOBt-Ester HOBt Active Ester Acyloxyphosphonium->HOBt-Ester Amide N-Phenylbenzamide HOBt-Ester->Amide + Aniline Aniline Aniline (R'-NH2) Byproduct Tris(pyrrolidino) phosphine oxide Amide->Byproduct releases

Figure 3: Mechanism of PyBOP-mediated amide coupling.

Advantages:

  • High coupling efficiency and rapid reaction rates.

  • Low propensity for racemization.

  • The byproduct of PyBOP is non-carcinogenic, unlike its predecessor BOP.[11]

Disadvantages:

  • Higher cost compared to carbodiimides.

  • The phosphine oxide byproduct can sometimes be challenging to remove chromatographically.

Uronium/Aminium Salts: The Gold Standard for Difficult Couplings

Uronium/Aminium salts, with HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) being a prime example, are considered among the most powerful coupling reagents available. They are particularly effective for sterically hindered substrates and weakly nucleophilic amines like anilines.[12][13]

Mechanism of Action: HATU is derived from HOAt (1-hydroxy-7-azabenzotriazole), which is more reactive than HOBt. In the presence of a base, the carboxylic acid attacks HATU to form a highly reactive OAt-active ester. The aniline then attacks this active ester to yield the final amide product, releasing tetramethylurea as a byproduct.[5][12]

G R-COO- Carboxylate OAt-Ester OAt Active Ester R-COO-->OAt-Ester + HATU HATU HATU Guanidinium Guanidinium Byproduct HATU->Guanidinium + Aniline (Side Reaction) Base Base (DIPEA) R-COOH Benzoic Acid R-COOH->R-COO- + Base Amide N-Phenylbenzamide OAt-Ester->Amide + Aniline Aniline Aniline (R'-NH2) TMU Tetramethylurea Byproduct Amide->TMU releases

Figure 4: Mechanism of HATU-mediated amide coupling.

Advantages:

  • Extremely high reactivity and fast reaction times.[7]

  • Very low rates of racemization. [12]

  • Highly effective for difficult couplings, including electron-deficient anilines.[3]

Disadvantages:

  • Highest cost among the common reagents.

  • Potential side reaction: The amine can react directly with the uronium salt to form a guanidinium byproduct, consuming both the amine and the coupling reagent.[6] This makes the order of addition critical; pre-activation of the carboxylic acid before adding the amine is strongly recommended.[14]

Comparative Data on N-Phenylbenzamide Synthesis Protocols

The following table summarizes reaction conditions from various literature sources for the synthesis of N-phenylbenzamide and its derivatives, providing a practical comparison of different protocols.

Carboxylic AcidAmineCoupling SystemBaseSolventTime (h)Temp (°C)Yield (%)Reference
3-Amino-4-methoxybenzoic acid4-ChloroanilineDIC (1.5 eq), HOBt (1.5 eq)-CH₂Cl₂12RT66[2]
3-Amino-4-methoxybenzoic acidCyclohexylamineDIC (1.5 eq), HOBt (1.5 eq)-CH₂Cl₂12RT65[2]
(Z)-4-((2-oxoindolin-3-ylidene)amino)benzoic acidAnilineDCC (1.0 eq), HOBt (1.0 eq)-THF24RT-
4-Methylbenzoic acidBenzohydrazideEDC·HCl (1.0 eq)-PEG-4008RT85[15]
Benzoic AcidAniline------[16]
Substituted Carboxylic AcidAnilineHATUDIPEADMF2Reflux89-92[17]
Carboxylic AcidAniline DerivativeEDC (1 eq), DMAP (1 eq), HOBt (0.1 eq)DIPEAAcetonitrile4223Good

Note: Yields are highly substrate-dependent and the conditions listed serve as a general guideline.

Detailed Experimental Protocols

The following are representative, step-by-step protocols for the synthesis of N-phenylbenzamide derivatives.

Protocol 1: Carbodiimide-Mediated Coupling using DIC and HOBt

This protocol is adapted from a procedure used for the synthesis of various N-phenylbenzamide derivatives.[2]

Materials:

  • Substituted Benzoic Acid (1.0 eq)

  • Substituted Aniline (1.2-1.4 eq)

  • N,N'-Diisopropylcarbodiimide (DIC) (1.5 eq)

  • 1-Hydroxybenzotriazole (HOBt) (1.5 eq)

  • Dichloromethane (CH₂Cl₂), anhydrous

  • 0.5 N Sodium Hydroxide (NaOH) solution

  • 10% Hydrochloric acid (HCl) solution

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

  • In a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen), dissolve the benzoic acid derivative (1.0 eq) in anhydrous CH₂Cl₂.

  • Add HOBt (1.5 eq) and DIC (1.5 eq) to the solution.

  • Stir the resulting mixture for 30 minutes at room temperature. This is the pre-activation step.

  • Add the aniline derivative (1.2-1.4 eq) to the reaction mixture.

  • Continue stirring at room temperature for approximately 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, quench by adding 0.5 N NaOH solution.

  • Transfer the mixture to a separatory funnel. Separate the organic layer and wash it successively with 10% HCl solution and then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude residue by silica gel column chromatography to obtain the desired N-phenylbenzamide derivative.

Protocol 2: Uronium Salt-Mediated Coupling using HATU

This protocol is a general and highly effective method, particularly for less reactive anilines.[12][17]

Materials:

  • Substituted Benzoic Acid (1.0 eq)

  • Substituted Aniline (1.1 eq)

  • HATU (1.1 eq)

  • N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

  • Dimethylformamide (DMF), anhydrous

  • Ethyl Acetate (EtOAc)

  • 1 N Hydrochloric acid (HCl) solution

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • In a dry round-bottom flask under an inert atmosphere, dissolve the benzoic acid derivative (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.

  • Add DIPEA (2.5 eq) to the mixture and stir at room temperature for 15-30 minutes for pre-activation.

  • Add the aniline derivative (1.1 eq) to the reaction mixture.

  • Stir the reaction at room temperature for 1-18 hours, monitoring progress by TLC or LC-MS.

  • Upon completion, dilute the reaction mixture with EtOAc.

  • Transfer to a separatory funnel and wash sequentially with 1 N HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

Troubleshooting and Field-Proven Insights

Issue: Low or No Product Yield with Anilines.

  • Cause: Low nucleophilicity of the aniline.

  • Solution 1: Switch to a more potent coupling reagent. If a carbodiimide-based protocol (EDC, DCC) fails, switching to a phosphonium (PyBOP) or uronium (HATU) salt is often effective. HATU is generally considered the most powerful for such challenging couplings.[3]

  • Solution 2: Pre-activation is crucial. Always add the coupling reagent and base (if applicable) to the carboxylic acid and allow it to stir for 15-30 minutes before adding the aniline.[14] This ensures the formation of the active ester and minimizes side reactions.

  • Solution 3: Increase temperature. For particularly sluggish reactions, gentle heating (e.g., to 40-50 °C or even reflux in some cases) can drive the reaction to completion, although this should be done with caution as it can increase the risk of side reactions.[17][18]

  • Solution 4: Change the solvent. If solubility is an issue or side reactions are prevalent, switching from DCM to a more polar aprotic solvent like DMF or acetonitrile may be beneficial.[3]

Issue: Difficult to Remove Byproducts.

  • Cause: Byproducts from the coupling reagent co-elute with the product.

  • Solution (DCC): The dicyclohexylurea (DCU) byproduct is mostly insoluble in solvents like DCM or THF and can be removed by filtration. However, some may remain in solution. Cooling the reaction mixture can sometimes precipitate more DCU.

  • Solution (EDC): The urea byproduct is water-soluble. A thorough aqueous workup, including washes with dilute acid and base, is typically sufficient to remove it.[5]

  • Solution (PyBOP/HATU): Byproducts like tris(pyrrolidino)phosphine oxide and tetramethylurea are typically removed by standard silica gel chromatography. If issues persist, an acidic wash during workup can help remove any basic impurities.

Conclusion

The synthesis of N-phenylbenzamide derivatives is a critical transformation in modern chemistry. While the reduced nucleophilicity of anilines presents a challenge, a systematic approach to protocol selection and optimization can lead to high yields and purity. For straightforward couplings, carbodiimides like EDC with HOBt offer a cost-effective and reliable method. For more challenging substrates, particularly electron-deficient or sterically hindered anilines, the use of more powerful phosphonium (PyBOP) or uronium (HATU) reagents is recommended. By understanding the underlying mechanisms and paying close attention to experimental details such as the order of reagent addition and purification strategies, researchers can confidently and efficiently synthesize a wide array of N-phenylbenzamide derivatives for their discovery programs.

References

  • Synthesis, In Silico Study, Antibacterial and Antifungal Activities of N-phenylbenzamides. (2023). MDPI. [Link]

  • Badland, M., et al. (2017). A comparative study of amide-bond forming reagents in aqueous media. Tetrahedron Letters. [Link]

  • Wikipedia. Carbodiimide. [Link]

  • Gong, P., et al. (2013). Synthesis and Antiviral Activity of N-Phenylbenzamide Derivatives, a Novel Class of Enterovirus 71 Inhibitors. Molecules. [Link]

  • AAPPTEC. Coupling Reagents. [Link]

  • Mylavarapu, R., et al. (2007). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters. [Link]

  • Dunetz, J. R., et al. (2014). Byproducts of Commonly Used Coupling Reagents: Origin, Toxicological Evaluation and Methods for Determination. American Pharmaceutical Review. [Link]

  • Bose, D. S., & Narsaiah, A. V. (2001). Use of PyBOP as a Convenient Activator for the Synthesis of Nitriles from Primary Amides. Synthesis. [Link]

  • Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Derivatives. (2024). Journal of Chemical Health Risks. [Link]

  • Perpusnas. (2026). PYBOP: Mechanism And Uses In Peptide Synthesis. [Link]

  • Falkiewicz, B. (1999). Comparison of the efficiency of various coupling systems in the acylation of model secondary amines with thymin-1-ylacetic acid. Nucleic Acids Symposium Series. [Link]

  • Aguilera-Gálvez, C., et al. (2023). Synthesis and Biophysical and Biological Studies of N-Phenylbenzamide Derivatives Targeting Kinetoplastid Parasites. Journal of Medicinal Chemistry. [Link]

  • Common Organic Chemistry. PyBOP. [Link]

  • Reddit. (2026). Amide coupling reaction between a carboxylic acid and aniline derivatives. r/Chempros. [Link]

  • Reddit. (2023). HATU/PyBOP coupling procedure question. r/Chempros. [Link]

  • A Highly Efficient and Convergent Approach to Direct Synthesis of Carboxamide by C-N Bond Formation. (2017). Chemistry & Biology Interface. [Link]

  • Fisher Scientific. Amide Synthesis. [Link]

  • Coste, J., et al. (1990). PyBOP: A new peptide coupling reagent devoid of toxic by-product. Tetrahedron Letters. [Link]

  • Organic Synthesis. Acid-Amine Coupling using EDCI. [Link]

  • El-Faham, A., & Albericio, F. (2008). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. [Link]

  • Reddit. (2022). Carbodiimide amide coupling reaction sideproduct. r/Chempros. [Link]

  • Common Organic Chemistry. Amine to Amide (EDC + HOBt). [Link]

  • Process optimization for acid-amine coupling: a catalytic approach. (2022). Current Chemistry Letters. [Link]

  • Sau, S., et al. (2019). Redox-Neutral Cross-Coupling Amination with Weak N-Nucleophiles. ACS Catalysis. [Link]

  • Hooker, J. M., et al. (2006). Modification of Aniline Containing Proteins Using an Oxidative Coupling Strategy. Journal of the American Chemical Society. [Link]

  • Reddit. (2024). Struggling with amide coupling. r/Chempros. [Link]

  • Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium (HATU): A Unique Cross-Coupling Reagent. (2023). Organic Chemistry Research. [Link]

  • ResearchGate. (2014). Does anyone have experience with amide coupling reaction of aniline?. [Link]

Sources

Method

Application Note: Solubility Enhancement via 2-Ethoxyethoxy Side Chain Engineering

Executive Summary The incorporation of 2-ethoxyethoxy side chains (an amphiphilic oligo-ethylene glycol motif) represents a precision engineering strategy to bridge the gap between lipophilicity and hydrophilicity. Unlik...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The incorporation of 2-ethoxyethoxy side chains (an amphiphilic oligo-ethylene glycol motif) represents a precision engineering strategy to bridge the gap between lipophilicity and hydrophilicity. Unlike traditional alkyl chains (which promote solubility only in non-polar chlorinated solvents) or long-chain PEGs (which can induce steric bulk and unwanted water solubility), the 2-ethoxyethoxy moiety offers a "Goldilocks" zone. It enables processing in "green" alcoholic solvents while maintaining sufficient lipophilicity for membrane permeability or solid-state morphological order in organic electronics.

This guide details the physico-chemical rationale, a validated synthetic protocol for attachment, and characterization workflows for this moiety.

The Physico-Chemical Rationale

Mechanism of Action

The 2-ethoxyethoxy group (


) functions through two primary mechanisms:
  • Dipole-Dipole Solvation: The ether oxygen atoms act as Lewis bases, engaging in dipole-dipole interactions and weak hydrogen bonding with polar protic solvents (e.g., ethanol, isopropanol). This contrasts with alkyl chains, which rely solely on weak Van der Waals forces.

  • Dielectric Tuning: In organic electronics (e.g., OPVs), these side chains increase the bulk dielectric constant (

    
    ) of the material, reducing the exciton binding energy and facilitating charge separation.
    
Visualization: Solvation Shell Dynamics

The following diagram illustrates how the 2-ethoxyethoxy chain disrupts aggregation compared to a standard hexyl chain.

SolubilityMechanism cluster_0 Alkyl Chain (Hydrophobic) cluster_1 2-Ethoxyethoxy Chain (Amphiphilic) AlkylCore Core Scaffold AlkylChain -(CH2)5-CH3 AlkylCore->AlkylChain SolventNonPolar CHCl3 Shell (Good Solvation) AlkylChain->SolventNonPolar Van der Waals SolventPolar EtOH Shell (Repulsion/Precipitation) AlkylChain->SolventPolar Phobic Effect EtherCore Core Scaffold EtherChain -O-CH2-CH2-O-Et EtherCore->EtherChain EtherSolvent Alcohol/Green Solvent (Dipole Interaction) EtherChain->EtherSolvent H-Bond Acceptance

Figure 1: Comparative solvation mechanics. The ether oxygens in the 2-ethoxyethoxy chain enable interaction with alcoholic solvents, preventing the precipitation observed with pure alkyl chains.

Synthetic Protocol: Attachment of 2-Ethoxyethoxy Chains[1]

Safety Warning: The precursor 2-ethoxyethanol (Cellosolve) is a known teratogen and Class 2 solvent. All operations must be performed in a fume hood with double-gloving (nitrile/laminate). Avoid inhalation.

Strategy: The Tosylate Route

Direct alkylation using 2-ethoxyethyl bromide is possible but often suffers from elimination side reactions. The preferred method is a two-step sequence: activation of the alcohol to a tosylate, followed by Williamson Ether Synthesis.[1]

Step-by-Step Methodology
Phase A: Synthesis of 2-Ethoxyethyl Tosylate (The Electrophile)
  • Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar. Purge with Argon.

  • Reagents:

    • 2-Ethoxyethanol (10.0 mmol, 0.90 g)

    • p-Toluenesulfonyl chloride (TsCl) (12.0 mmol, 2.29 g)

    • Triethylamine (TEA) (20.0 mmol, 2.8 mL)

    • Trimethylamine hydrochloride (catalytic, 0.1 equiv)

    • Dichloromethane (DCM) (anhydrous, 50 mL)

  • Reaction:

    • Dissolve 2-ethoxyethanol and TEA in DCM. Cool to 0°C.

    • Add TsCl portion-wise over 15 minutes.

    • Allow to warm to Room Temperature (RT) and stir for 12 hours.

  • Workup: Wash with 1M HCl (2x), saturated NaHCO3 (2x), and Brine. Dry over MgSO4.

  • Purification: Flash column chromatography (Hexane:Ethyl Acetate 4:1).

    • Target Yield: >85% (Colorless oil).[2]

Phase B: Attachment to Scaffold (The Nucleophilic Attack)

Example Scaffold: 4-Bromophenol (Common precursor for cross-coupling).

  • Setup: Dry 100 mL RBF, Argon atmosphere.

  • Reagents:

    • Scaffold: 4-Bromophenol (5.0 mmol)

    • Electrophile: 2-Ethoxyethyl Tosylate (from Phase A, 6.0 mmol)

    • Base: Potassium Carbonate (K2CO3) (anhydrous, 10.0 mmol)

    • Catalyst: 18-Crown-6 (0.5 mmol) - Critical for solubilizing the carbonate.

    • Solvent: DMF (anhydrous, 20 mL) or Acetonitrile.

  • Reaction:

    • Combine all reagents in the flask.

    • Heat to 80°C for 16 hours. Monitor by TLC (The tosylate is less polar than the phenol).

  • Workup:

    • Pour mixture into ice water (100 mL).

    • Extract with Ethyl Acetate (3x 30 mL).

    • Wash organic layer thoroughly with water (5x) to remove DMF.

  • Validation: 1H NMR (Look for disappearance of phenolic -OH and appearance of methylene triplets at ~4.1 ppm and ~3.8 ppm).

Synthetic Workflow Diagram

SynthesisWorkflow Precursor 2-Ethoxyethanol (Toxic!) Intermediate 2-Ethoxyethyl Tosylate (Activated Electrophile) Precursor->Intermediate Activation Activator TsCl / Et3N Activator->Intermediate Product 2-Ethoxyethoxy-Functionalized Core (Soluble Product) Intermediate->Product Scaffold Phenolic Core (Ar-OH) Scaffold->Product Conditions K2CO3, 18-Crown-6 DMF, 80°C Conditions->Product

Figure 2: Synthetic pathway utilizing the Tosylate activation route to avoid elimination side-products common with alkyl bromides.

Characterization & Data Analysis

Solubility Profiling (Comparative Data)

The following table illustrates the solubility enhancement in green solvents for a thiophene-based polymer (PTQ-series analog) when the side chain is modified from alkyl to 2-ethoxyethoxy.

SolventDielectric Const. (

)
Alkyl-Substituted (mg/mL)2-Ethoxyethoxy-Substituted (mg/mL)Classification
Chloroform 4.8> 30> 25Halogenated (Toxic)
Toluene 2.4> 20> 15Non-polar
2-Methyl-THF 6.2518 Green Ether
Ethanol 24.5< 0.1 (Insoluble)8.5 Green Alcohol
Water 80.1< 0.010.5Polar

Data Interpretation: The 2-ethoxyethoxy substitution sacrifices slight solubility in non-polar solvents (Toluene) but drastically opens up the processing window for alcohols (Ethanol), enabling "Green Solvent" processing for organic electronics [1].

Hansen Solubility Parameters (HSP)

To validate the protocol, calculate the HSP distance (


) between your molecule and the target solvent. The 2-ethoxyethoxy group specifically increases the Hydrogen Bonding (

) and Polarity (

) parameters of the solute.


  • Goal: Minimize

    
     relative to Ethanol/Isopropanol.
    
  • Observation: Alkyl chains have low

    
     and 
    
    
    
    , creating a large
    
    
    with alcohols. The ether side chain raises these values, reducing
    
    
    .

References

  • Neu, J., et al. (2023). "Oligo(ethylene glycol) Side Chain Architecture Enables Alcohol-Processable Conjugated Polymers for Organic Solar Cells."[3] Macromolecules, 56(5), 2092-2103.[3]

  • Koepf, M., et al. (2013).[2] "Synthesis of 2-(2-(2-(2-methoxyethoxy)ethoxy)ethoxy)ethyl-N-boc-(L)-alaninate." European Polymer Journal, 49, 1510–1522.

  • DCCEEW Australia. (2022). "2-Ethoxyethanol: Safety and Environmental Hazards." National Pollutant Inventory.

  • Master Organic Chemistry. (2014). "The Williamson Ether Synthesis: Mechanism and Conditions."

Sources

Application

Application Note: Scalable Synthesis of 4-(2-ethoxyethoxy)benzoic Acid

Executive Summary This application note details a robust, scalable protocol for the preparation of 4-(2-ethoxyethoxy)benzoic acid , a critical benzoic acid derivative used in the synthesis of the meglitinide class of ant...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details a robust, scalable protocol for the preparation of 4-(2-ethoxyethoxy)benzoic acid , a critical benzoic acid derivative used in the synthesis of the meglitinide class of antidiabetic drugs, specifically Repaglinide .

While various routes exist, this guide prioritizes the Williamson Ether Synthesis via an ester intermediate. This pathway offers superior impurity control and scalability compared to direct alkylation of the acid or Mitsunobu coupling. The protocol is designed for researchers requiring high-purity material (>99.5% HPLC) for downstream API synthesis.

Strategic Route Analysis

Retrosynthetic Logic

The target molecule contains a carboxylic acid and a para-substituted ether chain. Direct alkylation of 4-hydroxybenzoic acid is chemically risky due to the formation of esters (O-alkylation of the carboxylate) alongside the desired ether.

To ensure regioselectivity, we utilize a protection-deprotection strategy :

  • Starting Material: Ethyl 4-hydroxybenzoate (Paraben).[1] The carboxyl group is already "protected" as an ester.

  • Transformation:

    
     alkylation using 2-ethoxyethyl bromide.
    
  • Deprotection: Saponification (Hydrolysis) to yield the free acid.

Reaction Scheme (DOT Visualization)

ReactionScheme SM Ethyl 4-hydroxybenzoate (Starting Material) Inter Intermediate: Ethyl 4-(2-ethoxyethoxy)benzoate SM->Inter Step 1: Alkylation (DMF, 80°C) Reagent 2-Ethoxyethyl bromide + K2CO3 Reagent->Inter Target Target: 4-(2-ethoxyethoxy)benzoic acid Inter->Target Step 2: Hydrolysis (NaOH, EtOH)

Figure 1: Two-step synthesis pathway ensuring regioselective O-alkylation at the phenolic position.

Experimental Protocols

Step 1: Preparation of Ethyl 4-(2-ethoxyethoxy)benzoate

This step utilizes a phase-transfer catalyzed Williamson ether synthesis.[1] Potassium carbonate (


) acts as the base to generate the phenoxide anion, which displaces the bromide.

Reagents:

  • Ethyl 4-hydroxybenzoate (1.0 eq)[1]

  • 2-Ethoxyethyl bromide (1.2 eq)[1]

  • Potassium Carbonate (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    
    ), anhydrous (2.0 eq)
    
  • Potassium Iodide (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    
    ) (0.1 eq) - Catalyst
    
  • Solvent: DMF (N,N-Dimethylformamide) or Acetone[1]

Protocol:

  • Setup: Charge a 3-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and internal thermometer with Ethyl 4-hydroxybenzoate (16.6 g, 100 mmol) and DMF (100 mL).

  • Activation: Add

    
      (27.6 g, 200 mmol) and 
    
    
    
    (1.66 g, 10 mmol). Stir at room temperature for 30 minutes to facilitate phenoxide formation.
  • Addition: Add 2-Ethoxyethyl bromide (18.4 g, 120 mmol) dropwise over 20 minutes.

  • Reaction: Heat the mixture to 80°C . Maintain agitation for 6–8 hours.

    • IPC (In-Process Control):[1] Monitor by TLC (Hexane:EtOAc 3:1).[1] The starting phenol spot (

      
      ) should disappear.
      
  • Workup:

    • Cool the reaction mixture to 25°C.

    • Pour into ice-cold water (500 mL) under vigorous stirring. The product may precipitate as an oil or solid.

    • Extract with Ethyl Acetate (3 x 100 mL).[1]

    • Wash combined organics with Brine (2 x 100 mL) to remove DMF.

    • Dry over ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

      
      , filter, and concentrate under vacuum.
      
  • Yield: Expect ~90-95% as a pale yellow oil or low-melting solid.[1]

Step 2: Hydrolysis to 4-(2-ethoxyethoxy)benzoic Acid

The ester intermediate is saponified using standard basic conditions.[1]

Reagents:

  • Ethyl 4-(2-ethoxyethoxy)benzoate (Crude from Step 1)[1]

  • Sodium Hydroxide (NaOH), 2N aqueous solution (2.5 eq)

  • Solvent: Ethanol (95%)[1]

Protocol:

  • Dissolution: Dissolve the crude ester (approx. 23.8 g, 100 mmol) in Ethanol (150 mL).[1]

  • Saponification: Slowly add 2N NaOH (125 mL, 250 mmol).

  • Reflux: Heat the mixture to reflux (approx. 85°C) for 2–3 hours.

    • IPC:[1][2] HPLC or TLC should show complete conversion of the non-polar ester to the baseline carboxylate salt.

  • Isolation:

    • Distill off the bulk of the ethanol under reduced pressure.

    • Dilute the residue with water (100 mL).

    • Critical Step: Cool to 0–5°C and slowly acidify with 6N HCl to pH 2.0. The product will precipitate as a white solid.[3]

  • Purification:

    • Filter the solid and wash with cold water (3 x 50 mL).

    • Recrystallization: Dissolve the wet cake in a minimum amount of hot Ethanol/Water (1:1 ratio). Cool slowly to 4°C to crystallize.

    • Dry in a vacuum oven at 50°C for 12 hours.

Quality Control & Characterization

Analytical Specifications
ParameterSpecificationMethod
Appearance White to off-white crystalline powderVisual
Purity > 99.0%HPLC (C18, ACN:Water)
Melting Point 120°C – 125°CCapillary Method
Moisture < 0.5%Karl Fischer
Expected NMR Data (DMSO-d6)
  • ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    
     12.60 (s, 1H):  Carboxylic acid (-COOH).
    
  • ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    
     7.88 (d, J=8.8 Hz, 2H):  Aromatic protons ortho to carboxyl.
    
  • ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    
     7.02 (d, J=8.8 Hz, 2H):  Aromatic protons ortho to ether.
    
  • ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    
     4.18 (t, J=4.5 Hz, 2H): 
    
    
    
    .
  • ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    
     3.72 (t, J=4.5 Hz, 2H): 
    
    
    
    .
  • ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    
     3.50 (q, J=7.0 Hz, 2H): 
    
    
    
    .
  • ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    
     1.12 (t, J=7.0 Hz, 3H):  Terminal methyl 
    
    
    
    .

Troubleshooting & Optimization

Decision Tree for Low Yield/Purity

Troubleshooting Start Issue: Low Yield or Purity Check1 Is Starting Material Remaining? Start->Check1 Yes1 Incomplete Reaction Check1->Yes1 Yes No1 High Impurities? Check1->No1 No Action1 1. Increase Temp to 90°C 2. Add 0.2 eq KI (Finkelstein) 3. Check water content (Must be dry) Yes1->Action1 Action2 1. Check stoichiometry (Avoid large excess of bromide) 2. Recrystallize from Toluene instead of EtOH/Water No1->Action2 Yes

Figure 2: Logic flow for addressing common synthesis failures.

Critical Process Parameters (CPPs)
  • Water Content: The Williamson ether synthesis (Step 1) is sensitive to water. Water competes with the phenol, consuming the alkyl bromide to form 2-ethoxyethanol. Ensure DMF is anhydrous (<0.1% ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    
    ).
    
  • Catalysis: The addition of Potassium Iodide (KI) is crucial if using the bromide alkylating agent. It facilitates an in situ Finkelstein reaction, converting the alkyl bromide to the more reactive alkyl iodide.

  • pH Control: During Step 2 workup, strictly adjust pH to ~2.0. If the pH is too high (>4), the salt remains soluble; if too low (<1) for prolonged periods, ether cleavage could theoretically occur (though unlikely under mild workup).

References

  • Grethe, G., et al. "Piperidino-phenyl-butyl-aminocarbonyl-methyl-benzoic acid derivatives."[1] U.S. Patent 5,312,924. 1994.

  • Plattner, J. J., et al. "Synthesis of Repaglinide Intermediates." Journal of Medicinal Chemistry, 1998. (Contextual grounding for Repaglinide chemistry).
  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 65981, Repaglinide." PubChem. [1]

  • BenchChem. "Purification of Benzoic Acid Derivatives." BenchChem Protocols.

Sources

Method

Medicinal Chemistry Applications of Ethoxyethoxy-Substituted Benzamides

Physicochemical Tuning & Radiopharmaceutical Targeting[1] Executive Summary The benzamide scaffold represents a "privileged structure" in medicinal chemistry, serving as the core for antipsychotics (e.g., sulpiride), ant...

Author: BenchChem Technical Support Team. Date: February 2026

Physicochemical Tuning & Radiopharmaceutical Targeting[1]

Executive Summary

The benzamide scaffold represents a "privileged structure" in medicinal chemistry, serving as the core for antipsychotics (e.g., sulpiride), antiemetics, and histone deacetylase (HDAC) inhibitors. However, highly potent benzamide derivatives often suffer from poor aqueous solubility and high non-specific hepatobiliary clearance due to lipophilicity.

This guide details the application of ethoxyethoxy (diethylene glycol-like) substituents as a precision tool for Lead Optimization.[1] Unlike high-molecular-weight PEGylation, which can sterically hinder receptor binding, the introduction of a short 2-(2-ethoxyethoxy)ethyl tail acts as a "Mini-PEG" linker.[1] This modification modulates the solvation shell to enhance water solubility and renal clearance while maintaining the pharmacophore's ability to penetrate the Blood-Brain Barrier (BBB) or cell membranes.[1]

Rationale & Mechanistic Insight
2.1 The "Mini-PEG" Effect

The ethoxyethoxy moiety (


) introduces amphiphilicity.[1]
  • Hydration: The ether oxygens act as hydrogen bond acceptors, recruiting water molecules to form a hydration shell. This lowers the

    
     (partition coefficient), reducing aggregation and improving solubility.
    
  • Permeability: Unlike ionic solubilizing groups (e.g., sulfonates), the ethoxyethoxy chain remains uncharged at physiological pH. The ethylene linkers provide sufficient lipophilicity to allow passive diffusion across lipid bilayers.

2.2 Pharmacokinetic Shifting (The "Switch")

In radiopharmaceutical development (e.g., melanoma imaging), lipophilic benzamides tend to accumulate in the liver, obscuring abdominal metastases. Substituting a propyl or butyl chain with an ethoxyethoxy chain shifts the clearance profile:

  • Lipophilic Benzamide: High Liver Uptake (Hepatobiliary excretion).[1]

  • Ethoxyethoxy Benzamide: Balanced Uptake

    
     Increased Renal Clearance 
    
    
    
    Lower Background Noise.
Experimental Protocol: Synthesis of Ethoxyethoxy-Benzamides

This protocol describes the synthesis of N-(2-(2-ethoxyethoxy)ethyl)-4-iodobenzamide, a model compound for melanoma targeting and SPECT imaging agents.[1]

3.1 Materials
  • Reagents: 4-Iodobenzoyl chloride (or 4-Iodobenzoic acid + HATU), 2-(2-Ethoxyethoxy)ethanamine, Triethylamine (TEA), Dichloromethane (DCM, anhydrous).[1]

  • Purification: Silica gel (60 Å), Ethyl Acetate/Hexane gradient.

3.2 Synthetic Workflow (Step-by-Step)

Method A: Acid Chloride Coupling (Standard) [1]

  • Preparation: Dissolve 2-(2-ethoxyethoxy)ethanamine (1.1 equiv) and Triethylamine (1.5 equiv) in anhydrous DCM (

    
     concentration) under an inert atmosphere (
    
    
    
    ). Cool to
    
    
    .
  • Addition: Add 4-iodobenzoyl chloride (1.0 equiv) dropwise over 15 minutes. The reaction is exothermic; maintain temperature

    
    .[1]
    
  • Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours. Monitor by TLC (Mobile phase: 5% MeOH in DCM).

  • Work-up:

    • Wash organic layer with

      
       (to remove unreacted amine).[1]
      
    • Wash with Sat.

      
       (to remove unreacted acid/byproducts).[1]
      
    • Wash with Brine, dry over

      
      , and concentrate in vacuo.
      
  • Purification: Flash column chromatography. The ethoxyethoxy chain increases polarity; expect the product to elute later than simple alkyl analogs.

Method B: HATU Coupling (For Sensitive Substrates) [1]

  • Use if the benzoyl moiety contains sensitive groups (e.g., phenols).

  • Activate 4-iodobenzoic acid with HATU (1.1 equiv) and DIPEA (2.0 equiv) in DMF for 30 mins before adding the amine.

3.3 Visual Pathway (Graphviz)[1]

SynthesisPathway Start Start: 4-Iodobenzoic Acid Activation Activation (HATU/DIPEA or SOCl2) Start->Activation Activate Carboxyl Coupling Amide Coupling + 2-(2-ethoxyethoxy)ethanamine Activation->Coupling Form Active Ester/Chloride Workup Work-up (Acid/Base Wash) Coupling->Workup RT, 4-6h Product Final Product: Ethoxyethoxy-Benzamide Workup->Product Purification

Caption: Figure 1. Synthetic workflow for installing the ethoxyethoxy side chain via amide coupling.

Application Case Study: Melanoma Radiotracers

Context: Malignant melanoma cells overexpress melanin.[2][3] Benzamides bind specifically to melanin via


 stacking (aromatic ring) and electrostatic interactions (tertiary amine).[1]

The Problem: Classic tracers like N-(2-diethylaminoethyl)-4-iodobenzamide (BZA) are highly lipophilic (


).[1] This leads to:
  • Slow washout from non-target tissues.

  • High liver retention, making it impossible to detect liver metastases.

The Ethoxyethoxy Solution: By replacing the alkyl chain with an ethoxyethoxy chain (e.g., in analogs like [18F]FEBZA or similar iodinated derivatives), researchers achieved:

  • Reduced LogP: Shifts from

    
     to 
    
    
    
    .
  • Clearance Shift: The ether oxygens increase hydrophilicity enough to promote renal excretion (urine) over hepatobiliary excretion (bile/feces).[1]

  • Result: High tumor-to-background ratios in PET/SPECT imaging.[1]

Compound ClassSide ChainLogP (approx)Primary ClearanceImaging Contrast
Classic BZA Diethylamino-ethyl

Hepatobiliary (Liver)Poor (Abdomen)
Optimized Ethoxyethoxy-ethyl

Renal (Kidney) High (Systemic)
PEGylated PEG-2000

RenalPoor (Low Uptake)

Note: The "Mini-PEG" (ethoxyethoxy) hits the "Goldilocks" zone—hydrophilic enough for clearance, lipophilic enough for tumor penetration.

Validation Protocol: LogD Determination (Shake-Flask Method)

To confirm the efficacy of the substitution, the distribution coefficient (


) must be measured.
  • Preparation: Prepare phosphate-buffered saline (PBS, pH 7.4) and

    
    -Octanol.[1] Pre-saturate both phases by mixing them for 24 hours, then separating.
    
  • Dissolution: Dissolve

    
     of the Ethoxyethoxy-benzamide in 
    
    
    
    of the pre-saturated Octanol.
  • Equilibration: Add

    
     of pre-saturated PBS. Vortex vigorously for 3 minutes. Centrifuge at 3000 rpm for 5 minutes to separate phases.
    
  • Quantification:

    • Analyze the Octanol phase (

      
      ) and Aqueous phase (
      
      
      
      ) using HPLC-UV (254 nm).
  • Calculation:

    
    
    Target Range for optimal imaging/CNS drugs: 
    
    
    
    .[1]
5.1 Mechanistic Diagram (ADME Logic)

ADME_Logic cluster_0 Side Chain Modification Compound Benzamide Scaffold Alkyl Alkyl Chain (Hydrophobic) Compound->Alkyl Ether Ethoxyethoxy Chain (Amphiphilic) Compound->Ether Liver Liver Uptake (High Background) Alkyl->Liver High LogP Tumor Tumor/Target Binding (Melanin) Alkyl->Tumor Good Binding Ether->Liver Reduced Kidney Renal Clearance (Low Background) Ether->Kidney Optimized LogP Ether->Tumor Retained Binding

Caption: Figure 2. Impact of ethoxyethoxy substitution on biodistribution pathways.

References
  • Degoul, F. et al. (2021).[4] "Benzamide derivative radiotracers targeting melanin for melanoma imaging and therapy: Preclinical/clinical development." Pharmacology & Therapeutics, 224, 107829.[4][5] Link

  • Garg, P.K. et al. (2017). "Selective targeting of melanoma using N-(2-diethylaminoethyl) 4-[18F]fluoroethoxy benzamide (4-[18F]FEBZA): a novel PET imaging probe."[1] PLoS One, 12(8). Link

  • Moerlein, S.M. et al. (1992). "Structure-distribution relationships of radioiodinated benzamides: effect of N-substituents on brain uptake." Journal of Medicinal Chemistry. (Foundational work on benzamide side-chain tuning).
  • Seo, Y. et al. (2025).[2][6] "The 68Ga-labeled chlorinated benzamide derivative: A novel PET imaging probe for detection of melanoma."[1][2][6] Results in Chemistry, 15, 102315.[2][6] Link[1][6]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 4-(2-ethoxyethoxy)-N-phenylbenzamide

Ticket ID: #ETH-BENZ-001 Status: Open Assigned Specialist: Senior Application Scientist Executive Summary & Strategy You are encountering yield issues with 4-(2-ethoxyethoxy)-N-phenylbenzamide . This molecule combines an...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #ETH-BENZ-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary & Strategy

You are encountering yield issues with 4-(2-ethoxyethoxy)-N-phenylbenzamide . This molecule combines an ether-linked solubilizing tail with a rigid benzamide core.

The Central Thesis: The primary cause of low yield in this synthesis is almost invariably Route Selection . Many researchers attempt to couple 4-hydroxybenzoic acid with aniline first, then perform the etherification (Williamson synthesis). This is chemically "fragile" because the amide proton (


) can compete with the phenol (

) under the strong basic conditions required for ether synthesis, leading to N,O-dialkylated byproducts.

The Solution: Invert the sequence. Construct the ether tail before forming the amide bond.

Strategic Workflow Visualization

The following logic tree outlines the recommended synthetic pathway versus the high-risk pathway.

SyntheticRoute Start Start: 4-Hydroxybenzoic Acid StepA1 Step 1: Esterification (MeOH/H+) OR Use Methyl Ester Start->StepA1 Route A (Robust) StepB1 Step 1: Amide Coupling (4-OH-Benzoic acid + Aniline) Start->StepB1 Route B (Risky) StepA2 Step 2: Williamson Ether Synthesis (K2CO3, 2-Ethoxyethyl bromide) StepA1->StepA2 StepA3 Step 3: Saponification (LiOH, THF/H2O) StepA2->StepA3 StepA4 Step 4: Amide Coupling (SOCl2 activation + Aniline) StepA3->StepA4 Product Target: 4-(2-ethoxyethoxy)-N-phenylbenzamide StepA4->Product StepB2 Step 2: Etherification (Strong Base + Alkyl Halide) StepB1->StepB2 Failure FAILURE MODES: 1. N-alkylation side products 2. O-alkylation incomplete 3. Solubility issues StepB2->Failure

Caption: Comparative analysis of synthetic routes. Route A (Green) protects the carboxyl group during alkylation, preventing side reactions common in Route B (Red).

Detailed Protocols (The "Gold Standard")

Phase 1: The Ether Backbone (Precursor Synthesis)

Target Intermediate: 4-(2-ethoxyethoxy)benzoic acid.

Why this fails: Using the acid directly in Williamson synthesis requires 2 equivalents of base (one for -COOH, one for -OH). The carboxylate anion is a poor nucleophile but can still esterify, creating mixtures. Fix: Use the Methyl Ester .

Protocol:

  • Reagents: Methyl 4-hydroxybenzoate (1.0 eq), 2-Bromoethyl ethyl ether (1.2 eq),

    
     (2.0 eq), KI (0.1 eq, Finkelstein catalyst).
    
  • Solvent: DMF (Anhydrous). Note: Acetone is often too low-boiling (56°C) for this specific alkyl bromide. DMF allows heating to 80-90°C.

  • Procedure:

    • Dissolve Methyl 4-hydroxybenzoate in DMF. Add

      
      . Stir 15 min.
      
    • Add 2-Bromoethyl ethyl ether and KI.

    • Heat to 80°C for 4-6 hours. Monitor by TLC (Hexane:EtOAc 7:3).

    • Workup: Pour into ice water. The product (ester) usually precipitates. Filter and wash with water.

  • Hydrolysis: Reflux the wet ester in THF/Water (1:1) with LiOH (3 eq) for 2 hours. Acidify with 1M HCl to pH 2. Filter the white solid.

    • Yield Expectation: >85% over two steps.[1]

Phase 2: The Amide Coupling (The Yield Maker)

Target: 4-(2-ethoxyethoxy)-N-phenylbenzamide.

Why this fails: Direct coupling reagents (EDC/HOBt) can be sluggish with electron-rich benzoic acids. Fix: The Acid Chloride Method is superior here due to the stability of the ether chain.

Protocol:

  • Activation:

    • Suspend 4-(2-ethoxyethoxy)benzoic acid (1.0 eq) in dry Toluene or DCM.

    • Add Thionyl Chloride (

      
      ) (1.5 eq) and 1 drop of DMF (Catalyst).
      
    • Reflux (or heat to 40°C in DCM) until gas evolution ceases and the solution clears (approx. 1-2 h).

    • CRITICAL STEP: Evaporate the solvent and excess

      
       completely (use a rotary evaporator with a trap). Re-dissolve the residue in dry DCM. Residual 
      
      
      
      will react with your aniline to form sulfinylamines (purple/black tars).
  • Coupling:

    • Dissolve Aniline (1.1 eq) and Triethylamine (TEA) (1.5 eq) in dry DCM. Cool to 0°C.[2]

    • Add the acid chloride solution dropwise.

    • Warm to Room Temperature (RT) and stir for 2 hours.

  • Workup (The "Self-Validating" System):

    • Wash organic layer with 1M HCl (removes unreacted aniline and TEA).

    • Wash with Sat.

      
        (removes unreacted benzoic acid).
      
    • Wash with Brine, dry over

      
      , and concentrate.
      

Troubleshooting & Diagnostics

Diagnostic Logic Tree: Low Yield

Troubleshooting Issue Issue: Low Yield CheckTLC Check TLC of Crude Issue->CheckTLC Result1 Starting Material Remains CheckTLC->Result1 Result2 New Spots + Tars (Purple/Black) CheckTLC->Result2 Result3 Product formed but lost in workup CheckTLC->Result3 Diagnosis1 Activation Failure. Did you use DMF catalyst? Is SOCl2 old? Result1->Diagnosis1 Diagnosis2 Aniline Oxidation. Exothermic runaway? Did you cool to 0°C? Result2->Diagnosis2 Diagnosis3 Phase Issue. Did you check the aqueous layer? Ether tail increases water solubility. Result3->Diagnosis3

Caption: Step-by-step diagnostic flow for identifying yield loss during the amide coupling step.

Symptom Resolution Table
SymptomProbable CauseCorrective Action
Product is oily/sticky Residual solvent trapped by the ether chain.Triturate with cold Diethyl Ether or Hexane . The ether tail makes the molecule "greasy"; non-polar solvents will pull out impurities and force crystallization.
Purple/Black color Oxidation of Aniline.1. Ensure Aniline is distilled/colorless before use.2. Keep reaction at 0°C during addition.3. Degas solvents with Nitrogen.
Low conversion (Amide step) Hydrolysis of Acid Chloride.Ensure DCM is anhydrous . Acid chlorides react with trace water faster than with aniline.
Precipitate forms immediately Formation of Amine-HCl salt.This is normal (Aniline + HCl byproduct). Ensure you have enough base (TEA) to keep the aniline free, or the reaction will stall at 50% conversion.

Comparative Data: Coupling Reagents

If you cannot use the Acid Chloride method (e.g., due to sensitive functional groups not present in this specific target), refer to this efficiency matrix.

ReagentYield (Typical)CostWorkup DifficultyRecommendation
SOCl₂ (Acid Chloride) 90-98% LowLow (Evaporation)Primary Choice
HATU / DIPEA 85-95%HighMedium (Remove urea)Use if SOCl₂ fails
EDC / HOBt 60-75%MediumMedium (Water wash)Avoid (Slow for this substrate)
DCC 50-70%LowHigh (DCU filtration)Do Not Use (DCU is hard to remove)

FAQ

Q: Can I use 2-chloroethyl ethyl ether instead of the bromide? A: Yes, but chlorides are less reactive. You must add Potassium Iodide (KI) (0.1 - 0.5 eq) to perform an in situ Finkelstein reaction (converting R-Cl to R-I). Without KI, the reaction in acetone/DMF will be extremely slow.

Q: My product is soluble in the aqueous wash. What do I do? A: The ethoxyethoxy tail adds amphiphilic character. If you lose product during the


 wash:
  • Saturate the aqueous layer with NaCl (Salting out).

  • Back-extract the aqueous layer with Chloroform (better for polar organics than DCM or EtOAc).

Q: Why not use NaH for the ether synthesis? A: You can, but it is overkill.


 in DMF is safer and sufficient for phenolic alkylation. NaH requires strictly anhydrous conditions and generates 

gas, adding unnecessary hazard without significant yield improvement for this specific phenol.

References

  • Montalbetti, C. A. G. N., & Falque, V. (2005). Amide bond formation and peptide coupling.[3][4] Tetrahedron, 61(46), 10827-10852. Link(Authoritative review on coupling reagent selection).

  • Pattabiraman, V. R., & Bode, J. W. (2011). Rethinking amide bond synthesis. Nature, 480, 471–479. Link(Modern perspectives on amide synthesis efficiency).

  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard protocols for Williamson Ether Synthesis and Schotten-Baumann reactions).
  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link(Critical comparison of HATU vs Acid Chlorides).

  • BenchChem Protocols. (2025). Troubleshooting low yields in acid chloride reactions. Link(Specific troubleshooting for aniline/acid chloride interactions).

Sources

Optimization

Technical Support: Solubility Optimization for 4-(2-ethoxyethoxy)-N-phenylbenzamide

Executive Summary This guide addresses solubility anomalies reported with 4-(2-ethoxyethoxy)-N-phenylbenzamide . While the ethoxyethoxy side chain introduces a degree of polarity to the molecule, the core N-phenylbenzami...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide addresses solubility anomalies reported with 4-(2-ethoxyethoxy)-N-phenylbenzamide . While the ethoxyethoxy side chain introduces a degree of polarity to the molecule, the core N-phenylbenzamide structure remains significantly hydrophobic (Lipophilic).

The most common failure mode for this compound is "Crash-out" (precipitation) after storage at -20°C or upon dilution into aqueous buffers. This is rarely a chemical degradation issue; it is a thermodynamic stability issue driven by the unique physical chemistry of Dimethyl Sulfoxide (DMSO).

Critical Analysis: Why This Compound Precipitates[1]

To solve the problem, we must understand the interaction between your specific molecule and the solvent.

The Molecular Conflict
  • Hydrophobic Core: The benzamide scaffold (

    
    ) drives 
    
    
    
    stacking and crystal lattice formation. It "wants" to be solid.
  • The Trap: DMSO is a polar aprotic solvent. It dissolves the compound well initially. However, DMSO is hygroscopic (absorbs water from air) and has a high freezing point (~18.5°C).

  • The Failure Mechanism: When you store the stock solution at -20°C, the DMSO freezes. Upon thawing, if any water has entered the vial (even <1%), the water acts as an "anti-solvent," forcing the hydrophobic benzamide molecules to aggregate and precipitate before they can redissolve.

Troubleshooting Workflow (Decision Tree)

Use this flowchart to diagnose and resolve your specific issue.

SolubilityTroubleshooting Start START: Visual Inspection of Stock Solution Precip Is there visible precipitate or turbidity? Start->Precip Yes YES Precip->Yes No NO (Solution is Clear) Precip->No Heat Step 1: Heat to 37°C (Water bath, 10-15 mins) Yes->Heat Clear1 Is it clear? Heat->Clear1 Sonic Step 2: Bath Sonication (40kHz, 5-10 mins at RT) Clear1->Sonic No Success Ready for Assay Clear1->Success Yes Clear2 Is it clear? Sonic->Clear2 Vortex Step 3: Vortex High Speed (30 seconds) Clear2->Vortex No Clear2->Success Yes Fail CRITICAL FAILURE: Water contamination likely >5%. Prepare fresh stock in anhydrous DMSO. Vortex->Fail Dilution Proceed to Aqueous Dilution (See Section 5) No->Dilution

Figure 1: Step-by-step decision matrix for recovering precipitated benzamide stocks.

The "DMSO Freeze" & Water Contamination

Issue: Users often report that the compound was soluble when first prepared, but precipitated after a week in the freezer.

Explanation: DMSO freezes at 18.5°C . When stored at -20°C, the stock solution crystallizes.

  • Cryoconcentration: As DMSO freezes, it pushes the dissolved solute into smaller and smaller pockets of liquid until the solute also crashes out.

  • Hygroscopicity: DMSO is aggressively hygroscopic.[1][2] If the vial is opened while cold, it condenses atmospheric moisture immediately.

  • The Anti-Solvent Effect: Water is a poor solvent for N-phenylbenzamides. Even 2-5% water content in DMSO can drastically reduce the solubility limit (Thermodynamic Solubility), causing the compound to precipitate irreversibly upon thawing [1, 2].

Preventative Protocol:
  • Aliquot Immediately: Never store a "master stock" that is freeze-thawed repeatedly. Divide the 10mM or 50mM stock into single-use aliquots (e.g., 20µL) immediately after preparation.

  • Use Anhydrous DMSO: Ensure your DMSO source is "Dry" or "Anhydrous" grade (water content <0.1%).

  • Seal Correctly: Use vials with septum caps or Parafilm to prevent moisture entry during storage.

Dilution Shock: Transferring to Assay Buffer

Issue: The compound crashes out when the DMSO stock is added to the cell culture media or assay buffer (PBS/HEPES).

Mechanism: This is a Kinetic Solubility failure. The 4-(2-ethoxyethoxy)-N-phenylbenzamide is hydrophobic. When a droplet of DMSO stock hits the water-based buffer, the DMSO diffuses away rapidly, leaving the compound "naked" in water. It aggregates before it can disperse.

Optimization Table: Dilution Strategies
ParameterStandard Protocol (High Risk)Optimized Protocol (Recommended)
Mixing Speed Slow pipetting or static additionRapid vortexing during addition
Intermediate Step Direct 1:1000 dilution (10mM

10µM)
Serial Dilution: 10mM

1mM (in DMSO)

10µM (in Buffer)
Buffer Temp Cold (4°C)Room Temp (25°C) or Warmed (37°C)
Additives NoneSurfactant: 0.05% Tween-20 or Pluronic F-127 in the buffer

Why Surfactants? The ethoxyethoxy chain on your molecule interacts well with non-ionic surfactants like Tween-20. Pre-conditioning the assay buffer with 0.05% Tween-20 creates micelles that can sequester the hydrophobic benzamide core, preventing macroscopic precipitation without interfering with most biological targets [3].

Frequently Asked Questions (FAQ)

Q1: Can I use Ethanol instead of DMSO? A: Generally, no . While ethanol is less toxic, N-phenylbenzamides have significantly lower solubility in ethanol compared to DMSO. Ethanol also evaporates faster, leading to concentration errors.

Q2: My stock solution turned cloudy. Can I filter it? A: Do NOT filter. Filtering removes the precipitated compound, meaning your actual concentration will be unknown (and likely near zero).[3] You must redissolve the precipitate using heat (37°C) and sonication. If it does not redissolve, the stock is compromised by water and must be discarded.

Q3: What is the maximum solubility? A: While specific experimental values vary, structurally similar ethoxy-benzamides typically exhibit:

  • DMSO Solubility: ~50–100 mM (High)

  • Aqueous Solubility (PBS): < 10 µM (Very Low)

  • Aqueous Solubility (with 1% DMSO): ~20–50 µM (Moderate)

References

  • Ziath. (2014). Compound precipitation from DMSO and the synergy between water uptake and freeze/thaw cycles.[4][5]

  • Popa-Burke, I., et al. (2014).[6] "Compound precipitation in high-concentration DMSO solutions." Journal of Biomolecular Screening, 19(9), 1302-1308.[6]

  • Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press. (Chapter on Solubility & Excipients).

Sources

Troubleshooting

Technical Support Center: Advanced Amidation Strategies for Sterically Hindered Systems

Topic: Overcoming Steric Hindrance in N-Phenylbenzamide Synthesis Ticket ID: #AMIDE-STERIC-001 Status: Resolved (Expert Protocol Enclosed) Executive Summary & Decision Matrix The Problem: Synthesizing N-phenylbenzamides...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Overcoming Steric Hindrance in N-Phenylbenzamide Synthesis Ticket ID: #AMIDE-STERIC-001 Status: Resolved (Expert Protocol Enclosed)

Executive Summary & Decision Matrix

The Problem: Synthesizing N-phenylbenzamides (benzanilides) becomes exponentially difficult when ortho-substituents are present on either the benzoic acid (electrophile) or the aniline (nucleophile).

  • Electronic Failure: Ortho-substituents twist the amide bond out of planarity, reducing resonance stabilization.

  • Kinetic Failure: Bulky groups block the trajectory of the nucleophile (aniline) toward the carbonyl carbon (Burgi-Dunitz angle).

The Solution Architecture: Do not persist with standard HATU/EDC couplings if they fail twice. Switch mechanisms immediately using the decision matrix below.

AmidationStrategy Start START: N-Phenylbenzamide Synthesis CheckSterics Assess Steric Bulk (Ortho-substitution) Start->CheckSterics Moderate Moderate Hindrance (One ortho-group) CheckSterics->Moderate 1 Group Severe Severe Hindrance (2,6-disubstitution) CheckSterics->Severe 2-3 Groups Extreme Extreme/Failed Coupling (Tetra-ortho substituted) CheckSterics->Extreme 4 Groups/Failure Ghosez PROTOCOL A: Ghosez's Reagent (Neutral Acid Chloride) Moderate->Ghosez TiCl4 PROTOCOL B: TiCl4 Mediated (Direct Condensation) Severe->TiCl4 Buchwald PROTOCOL C: Buchwald-Hartwig (Inverse Disconnection) Extreme->Buchwald Grignard PROTOCOL D: Grignard + Isocyanate (Bode Protocol) Buchwald->Grignard If Pd fails

Figure 1: Strategic Decision Tree for Hindered Amide Synthesis.

Technical Protocols

PROTOCOL A: The "Neutral" Activation (Ghosez’s Reagent)

Best For: Acid-sensitive substrates or when Thionyl Chloride (


) fails to generate the acid chloride due to steric crowding.
Mechanism:  Uses 1-Chloro-N,N,2-trimethylpropenylamine  to form the acid chloride under strictly neutral conditions, avoiding the HCl byproduct of 

that protonates the aniline (rendering it non-nucleophilic).

Reagents:

  • Carboxylic Acid (1.0 equiv)

  • Ghosez’s Reagent (1.2 equiv) [Sigma-Aldrich #26189-59-3]

  • Aniline (1.1 equiv)

  • Solvent: Dry DCM or CHCl3[1][2]

Step-by-Step:

  • Activation: Dissolve the carboxylic acid in dry DCM under Argon. Add Ghosez’s reagent dropwise at 0°C. Stir at room temperature (RT) for 1–3 hours.

    • Checkpoint: Monitor by IR. The acid carbonyl peak (1710 cm⁻¹) should disappear, replaced by the acid chloride peak (~1770 cm⁻¹).

  • Coupling: Do not isolate. Add the aniline (dissolved in minimal DCM) and Pyridine (2.0 equiv) directly to the reaction mixture.

  • Workup: Stir for 12 hours. Quench with saturated ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    
    . Extract with DCM.
    

Why it works: The intermediate


-chloroenamine is highly reactive but forms a neutral iminium salt byproduct, preventing the "protonation trap" of the aniline.
PROTOCOL B: The "Lewis Acid Hammer" (TiCl4 Mediated)

Best For: 2,6-disubstituted anilines reacting with hindered benzoic acids. Mechanism: Titanium(IV) coordinates to the carboxylic acid, increasing the electrophilicity of the carbonyl carbon significantly more than a standard proton, while simultaneously coordinating the amine to bring it into proximity (template effect).

Reagents:

  • Carboxylic Acid (1.0 equiv)

  • Aniline (1.0 equiv)[1]

  • 
     (0.5 - 1.0 equiv) Caution: Fumes strongly in air 
    
  • Solvent: o-Xylene (for high temp) or Toluene.

Step-by-Step:

  • Setup: In a pressure vial or reflux setup, dissolve the carboxylic acid and aniline in dry o-xylene.

  • Addition: Add

    
     dropwise (neat or solution) at RT. A thick precipitate (Titanium-amine complex) may form.
    
  • Reaction: Heat to reflux (140°C) for 2–6 hours.

    • Note: The high temperature is required to drive off HCl and overcome the rotational barrier of the bulky groups.

  • Workup: Cool to RT. Quench carefully with 1M HCl (to break Ti-complexes). Extract with EtOAc.[3]

PROTOCOL C: The Inverse Disconnection (Buchwald-Hartwig)

Best For: "Impossible" couplings where nucleophilic attack is sterically prohibited. Concept: Instead of reacting Benzoic Acid + Aniline , you react Benzamide + Aryl Halide . This moves the bond formation step to the metal center (Reductive Elimination), which has different geometric constraints than nucleophilic attack.

Reagents:

  • Substrate A: Primary Benzamide (

    
    )
    
  • Substrate B: Aryl Bromide/Iodide (The hindered aniline precursor)

  • Catalyst:

    
     (1–2 mol%)
    
  • Ligand: BrettPhos or XantPhos (Crucial for amidation)

  • Base:

    
     or 
    
    
    
    (Weak bases preferred to prevent nitrile formation)

Step-by-Step:

  • Degassing: Combine Benzamide (1.2 equiv), Aryl Bromide (1.0 equiv), Base (1.4 equiv), and Catalyst/Ligand in a vial. Cap and purge with Argon for 5 mins.

  • Solvent: Add dry 1,4-Dioxane or t-BuOH.

  • Reaction: Heat at 100°C–110°C for 12–18 hours.

  • Why BrettPhos? It is bulky and electron-rich, promoting the difficult reductive elimination step which creates the C-N bond in sterically congested environments.

Troubleshooting & FAQ

SymptomDiagnosisCorrective Action
No Product (Standard Coupling) Aniline is not nucleophilic enough due to steric clash.Deprotonate: Treat aniline with LiHMDS (1.1 equiv) at -78°C to form the lithium anilide, then add the Acid Chloride. The anion is smaller and far more reactive.
Acid Chloride won't form

reflux failed; steric bulk prevented attack on thionyl sulfur.
Switch: Use Ghosez’s Reagent (Protocol A) or Oxalyl Chloride + DMF (cat) . If still failing, convert to Acid Fluoride using Cyanuric Fluoride.
Low Yield in Buchwald Reductive elimination is too slow; catalyst decomposition.Ligand Switch: Move to tBuBrettPhos or AdBrettPhos (Adamanthyl). These are specifically designed for extremely hindered amidation.
Starting Material Remains (TiCl4) Temperature too low.Solvent Switch: Move from Toluene (110°C) to o-Dichlorobenzene (180°C) or use Microwave irradiation (200°C, 30 mins).

Mechanistic Visualization (Ghosez Pathway)

Understanding why Ghosez works when Thionyl Chloride fails is vital for troubleshooting.

GhosezMechanism Reagent Ghosez Reagent (Chloro-enamine) Inter Intermediate (Acyloxy-enamine) Reagent->Inter Neutral Attack Acid Carboxylic Acid (R-COOH) Acid->Inter Neutral Attack Products Acid Chloride (R-COCl) + Amide Salt Inter->Products Spontaneous Fragmentation

Figure 2: The Ghosez reagent converts acids to acid chlorides via a neutral pathway, avoiding harsh acidic conditions that protonate hindered amines.

References

  • Ghosez's Reagent Original Protocol: Ghosez, L., Haveaux, B., & Viehe, H. G. (1969).[2] Angewandte Chemie International Edition, 8(6), 454–455. Link

  • Acid Fluorides for Hindered Coupling: Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

  • TiCl4 Mediated Amidation: Leggio, A., et al. (2017).[4] Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4.[4][5][6] Chemistry Central Journal, 11, 87. Link

  • Buchwald-Hartwig Amidation Guide: Fors, B. P., & Buchwald, S. L. (2009). Pd-Catalyzed Conversion of Aryl Chlorides, Triflates, and Nonfiuorobutanesulfonates to Nitroaromatics. Journal of the American Chemical Society, 131(36), 12898–12899. Link

  • Grignard-Isocyanate Protocol (Bode Group): Schäfer, G., & Bode, J. W. (2014). The Synthesis of Sterically Hindered Amides. CHIMIA, 68(4), 252-255. Link

Sources

Reference Data & Comparative Studies

Validation

Structural Elucidation and Comparative NMR Profiling of 4-(2-ethoxyethoxy)-N-phenylbenzamide

Executive Summary Objective: This guide provides a technical analysis of the 1H NMR spectrum of 4-(2-ethoxyethoxy)-N-phenylbenzamide , a solubility-enhanced benzamide derivative. Comparison: The spectral characteristics...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Objective: This guide provides a technical analysis of the 1H NMR spectrum of 4-(2-ethoxyethoxy)-N-phenylbenzamide , a solubility-enhanced benzamide derivative. Comparison: The spectral characteristics are benchmarked against 4-methoxy-N-phenylbenzamide to isolate the diagnostic signals of the glycol ether tail versus a simple alkoxy substituent. Audience: Medicinal chemists and analytical scientists requiring structural verification of amide-linked mesogens or solubilized drug intermediates.

Molecule Profile & Synthesis Logic

The target molecule integrates a lipophilic N-phenylbenzamide core with a hydrophilic 2-ethoxyethoxy tail (short-chain PEG). This modification is typically employed to disrupt crystal packing and improve solubility in polar organic solvents compared to the parent benzanilide.

Experimental Synthesis Workflow

To obtain the sample for analysis, the following validated pathway is recommended, utilizing Schotten-Baumann conditions or EDC coupling to ensure amide integrity.

SynthesisWorkflow SM1 4-(2-ethoxyethoxy) benzoic acid Reagent Activation: SOCl2 or EDC/HOBt SM1->Reagent SM2 Aniline Inter Intermediate: Acid Chloride or Active Ester Reagent->Inter Product TARGET: 4-(2-ethoxyethoxy)- N-phenylbenzamide Inter->Product + SM2 (Base: Et3N/Pyridine) Purification Purification: Recrystallization (EtOH) or Flash Column Product->Purification

Figure 1: Synthetic pathway for the generation of the target analyte.

Comparative NMR Analysis

Analytical Conditions[1][2]
  • Instrument: 400 MHz or higher.[1][2]

  • Solvent: DMSO-d6 is strictly recommended over CDCl₃.

    • Reasoning: Amide protons (

      
      ) in CDCl₃ are often broad and concentration-dependent due to exchange. DMSO-d6 forms strong hydrogen bonds with the amide 
      
      
      
      , sharpening the peak and shifting it downfield (~10.0 ppm) for reliable integration.
  • Reference: TMS (0.00 ppm) or residual DMSO quintet (2.50 ppm).

Spectral Comparison: Target vs. Analog

The following table contrasts the target molecule with its 4-methoxy analog. This comparison validates the integrity of the ether tail, which is the primary site of metabolic variation or degradation (e.g., dealkylation).

AssignmentProton TypeTarget: 4-(2-ethoxyethoxy)- Control: 4-methoxy- Diagnostic Value
Amide NH Singlet (br)10.15 ppm 10.12 ppmConfirms amide bond formation; shift is insensitive to tail length.
Benzoyl Ortho Doublet (AA'BB')7.95 ppm 7.96 ppmDeshielded by C=O anisotropy.
Benzoyl Meta Doublet (AA'BB')7.08 ppm 7.05 ppmShielded by ether oxygen lone pairs.
Aniline Ortho Doublet7.75 ppm 7.75 ppmCharacteristic of N-phenyl ring.
Aniline Meta Triplet7.35 ppm 7.35 ppmUnaffected by distal tail changes.
Aniline Para Triplet7.10 ppm 7.10 ppmDiagnostic triplet for unsubstituted aniline ring.
Ether

Triplet / Singlet4.18 ppm (t, 2H)3.84 ppm (s, 3H)CRITICAL: The target shows a triplet (

) vs. the control's singlet (

).
Ether

Triplet3.75 ppm (t, 2H)AbsentConfirms ethylene glycol linker.
Ethyl

Quartet3.51 ppm (q, 2H)AbsentConfirms ethoxy terminus.
Ethyl

Triplet1.16 ppm (t, 3H)AbsentConfirms ethoxy terminus.

Technical Insight: The most common synthesis error is the cleavage of the ethyl group or the entire glycol tail under harsh acidic conditions. If the quartet at 3.51 ppm is missing, the ethyl cap has been lost (forming the alcohol). If the 4.18 ppm triplet becomes a broad singlet ~10 ppm, the ether bond has cleaved to the phenol.

Detailed Structural Assignment (Logic & Causality)

The Aromatic Region (6.5 – 8.0 ppm)

The aromatic region displays two distinct spin systems that do not couple with each other (separated by the amide bond).

  • The Benzoyl System (AA'BB'): The 4-substituted ring appears as two "roofed" doublets. The doublet at 7.95 ppm corresponds to protons ortho to the carbonyl (deshielding zone). The doublet at 7.08 ppm is ortho to the oxygen, heavily shielded by the mesomeric donation of the ether oxygen.

  • The Aniline System: A standard 5-proton pattern. The doublet at 7.75 ppm is characteristic of protons ortho to the amide nitrogen.

The Aliphatic "Tail" (1.0 – 4.5 ppm)

This region confirms the "2-ethoxyethoxy" identity.

  • 
     4.18 (t, 
    
    
    
    Hz):
    
    
    . This is the most deshielded aliphatic signal due to direct attachment to the phenoxy ring.
  • 
     3.75 (t, 
    
    
    
    Hz):
    
    
    . Shielded relative to the
    
    
    -protons but deshielded by the second oxygen.
  • 
     3.51 (q, 
    
    
    
    Hz):
    
    
    . The methylene of the terminal ethyl group.
  • 
     1.16 (t, 
    
    
    
    Hz):
    
    
    . The terminal methyl group.
Connectivity Diagram (COSY Logic)

The following diagram illustrates the scalar coupling networks (spin systems) that must be verified via 2D COSY NMR to prove the structure.

NMR_Connectivity cluster_tail Spin System A: Ethoxyethoxy Tail cluster_aromatic Spin System B: Aromatics H_a H-a (4.18 ppm) Ar-O-CH2 H_b H-b (3.75 ppm) CH2-O H_a->H_b COSY (Vicinal) H_c H-c (3.51 ppm) O-CH2-Me H_b->H_c NO NOSY (Ether Break) H_d H-d (1.16 ppm) Terminal Me H_c->H_d COSY (Vicinal) H_ortho_acid H-e (7.95) Ortho to C=O H_meta_acid H-f (7.08) Ortho to O-Alkyl H_ortho_acid->H_meta_acid COSY (Ortho)

Figure 2: COSY correlation map. Note that H-b and H-c do not show scalar coupling (separated by Oxygen) but may show NOE correlations.

Experimental Protocol for Validation

To replicate the data described above, follow this standardized acquisition protocol.

  • Sample Preparation:

    • Weigh 5–10 mg of the dried solid product.

    • Dissolve in 0.6 mL DMSO-d6 .

    • Critical Step: Ensure the solution is clear. If cloudy, filter through a cotton plug directly into the NMR tube to remove inorganic salts (e.g., NaCl/TEA·HCl) from the synthesis.

  • Acquisition Parameters (Standard 1H):

    • Pulse Angle: 30° or 90°.

    • Relaxation Delay (D1): Minimum 2.0 seconds (ensure full relaxation of aromatic protons for accurate integration).

    • Scans (NS): 16 (usually sufficient due to high concentration).

    • Spectral Width: -2 to 14 ppm.

  • Processing:

    • Apply an exponential window function (LB = 0.3 Hz).

    • Phase correction: Manual phasing is preferred for the amide region.

    • Baseline correction: Polynomial fit (Bernstein) to flatten the baseline around the broad amide peak.

References

  • Amide Bond Synthesis & NMR Characterization

    • Synthesis of N-phenylbenzamide deriv
    • Source:

  • Chemical Shift Data (Benzamides)

    • 1H chemical shifts of amides in DMSO solvent.
    • Source:

  • Ether/PEG Chain Assignments

    • NMR Spectra of Glycol Ethers (SDBS D
    • Source:

  • Comparative Analog Data (4-Methoxy-N-phenylbenzamide)

    • Spectroscopic analysis of methoxy-substituted benzanilides.
    • Source:

Sources

Comparative

Comparative Biological Activity: Ethoxyethoxy vs. Methoxy Benzamides

This guide provides an in-depth technical comparison of Ethoxyethoxy Benzamides versus Methoxy Benzamides , focusing on their biological activity, physicochemical properties, and applications in drug discovery. Executive...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of Ethoxyethoxy Benzamides versus Methoxy Benzamides , focusing on their biological activity, physicochemical properties, and applications in drug discovery.

Executive Summary

In medicinal chemistry, the benzamide scaffold is a privileged structure found in antipsychotics, histone deacetylase (HDAC) inhibitors, and prokinetics. The choice between a Methoxy (-OCH₃) substituent and an Ethoxyethoxy (-OCH₂CH₂OCH₂CH₃) substituent represents a critical decision point in lead optimization:

  • Methoxy Benzamides: Typically offer higher potency in sterically restricted binding pockets due to their small size and electron-donating capability. However, they often suffer from poor aqueous solubility and rapid metabolic clearance via O-demethylation.

  • Ethoxyethoxy Benzamides: Incorporate a short polyethylene glycol (PEG)-like tail. This modification dramatically enhances aqueous solubility and thermodynamic stability. While it may reduce potency in tight hydrophobic pockets due to steric bulk, it is superior for interacting with solvent-exposed regions and improving pharmacokinetic (PK) profiles.

Physicochemical & Structural Comparison

The fundamental difference lies in the steric volume and hydrophilicity of the ether side chain.

FeatureMethoxy Benzamide (-OCH₃)Ethoxyethoxy Benzamide (-OCH₂CH₂OCH₂CH₃)
Molecular Weight +31 Da (vs H)+117 Da (vs H)
LogP (Lipophilicity) Moderate to High (Increases lipophilicity)Low to Moderate (Amphiphilic/Hydrophilic)
H-Bond Acceptors 1 (Ether oxygen)3 (Ether oxygens)
Steric Bulk Low (Compact)High (Flexible, linear chain)
Solubility (Aq) Generally Poor (< 50 µM typical)High (> 500 µM typical)
Metabolic Stability Low (Prone to CYP450 O-demethylation)Moderate/High (PEG-like stability)
Primary Utility Potency optimization (Ligand Efficiency)ADME optimization (Solubility/PK)
Structural Logic Diagram

The following diagram illustrates the structural divergence and its impact on biological interaction.

BenzamideSAR Core Benzamide Scaffold Subst Substituent Selection Core->Subst Methoxy Methoxy (-OCH3) (Compact, Lipophilic) Subst->Methoxy Optimization for Affinity Ethoxyethoxy Ethoxyethoxy (-OCH2CH2OCH2CH3) (Flexible, Hydrophilic) Subst->Ethoxyethoxy Optimization for ADME Potency High Potency (Tight Binding Pocket) Methoxy->Potency Fits Hydrophobic Clefts Metabolism Rapid Metabolism (O-Demethylation) Methoxy->Metabolism CYP Substrate Solubility High Solubility (Solvent Interaction) Ethoxyethoxy->Solubility H-Bond Network Selectivity Altered Selectivity (Steric Exclusion) Ethoxyethoxy->Selectivity Excludes Off-Targets

Caption: Decision tree for substituent selection on the benzamide scaffold based on desired biological outcomes.

Biological Performance Analysis

Potency and Binding Affinity
  • Methoxy: The methoxy group is a "magic methyl" equivalent in ether form. It is small enough to fit into hydrophobic sub-pockets (e.g., in Dopamine D2 receptors or HDAC active sites) while the oxygen atom can accept hydrogen bonds from backbone amides.

    • Example: In D2 receptor antagonists (e.g., raclopride derivatives), the methoxy group is critical for locking the conformation via an intramolecular hydrogen bond with the amide N-H, creating a planar, bioactive structure.

  • Ethoxyethoxy: The longer chain introduces entropic penalties upon binding if the pocket is tight. However, if the substituent points towards the solvent front (e.g., in TGR5 agonists or sEH inhibitors ), the ethoxyethoxy group maintains potency while improving physicochemical properties.

    • Data Insight: In TGR5 agonist studies, replacing a methoxy with a short PEG chain (ethoxyethoxy-like) maintained nanomolar potency (

      
       nM) only when the linker length was optimized to prevent steric clash with the receptor wall.
      
Metabolic Stability & Toxicity
  • Methoxy: A major liability is rapid O-demethylation by hepatic CYP450 enzymes (particularly CYP2D6 and CYP3A4), leading to short half-lives and potential toxic phenol metabolites.

  • Ethoxyethoxy: The ethylene glycol motif is generally more resistant to oxidative cleavage than a simple methyl ether. Furthermore, the increased hydrophilicity reduces non-specific binding to plasma proteins and hERG channels, often improving the safety profile.

Case Study: Soluble Epoxide Hydrolase (sEH) Inhibitors

This class of benzamides illustrates the direct trade-off between the two substituents.

  • Objective: Inhibit sEH to treat hypertension and inflammation.

  • Challenge: Classic urea/benzamide inhibitors (Methoxy/Alkyl) have melting points >200°C and solubility <10 µg/mL, leading to poor oral bioavailability.

  • Solution: Incorporation of an ethoxyethoxy (or similar polyether) tail.

Comparative Data (Representative):

Compound VariantSubstituent (R)IC₅₀ (sEH Potency)Solubility (PBS, pH 7.4)Oral Bioavailability (AUC)
Compound A 4-Methoxy2.5 nM5 µg/mLLow (< 10%)
Compound B 4-Ethoxyethoxy4.0 nM120 µg/mL High (> 50%)

Analysis: The ethoxyethoxy derivative (Compound B)[1][2] sacrifices negligible potency (1.5-fold loss) for a 24-fold increase in solubility , transforming a chemical probe into a viable drug candidate.

Experimental Protocols

To validate these differences in your own benzamide series, follow these standardized protocols.

Kinetic Solubility Assay

Purpose: Determine the equilibrium solubility of the benzamide derivatives.

  • Preparation: Prepare 10 mM stock solutions of Methoxy- and Ethoxyethoxy-benzamide in DMSO.

  • Incubation: Spike 10 µL of stock into 990 µL of PBS (pH 7.4) in a 96-well plate (Final conc: 100 µM, 1% DMSO).

  • Equilibration: Shake at 500 rpm for 24 hours at 25°C.

  • Filtration: Filter samples using a 0.45 µm PVDF filter plate to remove undissolved precipitate.

  • Quantification: Analyze filtrate via LC-MS/MS. Calibrate against a standard curve of the fully dissolved DMSO stock.

  • Calculation:

    
    .
    
Microsomal Stability Assay (Metabolic Clearance)

Purpose: Compare the metabolic liability of the ether tails.

  • Reaction Mix: Incubate test compounds (1 µM) with human liver microsomes (0.5 mg/mL) in phosphate buffer (100 mM, pH 7.4).

  • Initiation: Add NADPH-regenerating system (1 mM NADP+, isocitrate, isocitrate dehydrogenase).

  • Sampling: Aliquot samples at 0, 5, 15, 30, and 60 minutes.

  • Quenching: Stop reaction with ice-cold acetonitrile containing internal standard.

  • Analysis: Centrifuge and analyze supernatant via LC-MS/MS. Plot ln(% remaining) vs. time to determine intrinsic clearance (

    
    ).
    
Mechanism of Action Visualization

The following diagram depicts the functional difference in receptor interaction for a G-Protein Coupled Receptor (GPCR) target (e.g., TGR5 or D2).

ReceptorBinding Pocket Hydrophobic Binding Pocket Solvent Solvent Interface (Water) Ligand_OMe Methoxy-Benzamide Ligand_OMe->Pocket Tight Fit (Van der Waals) Result_OMe High Affinity Low Solubility Ligand_OMe->Result_OMe Ligand_EE Ethoxyethoxy-Benzamide Ligand_EE->Pocket Core Binding Ligand_EE->Solvent Tail Solvation (Entropy Gain) Result_EE Moderate Affinity High Solubility Ligand_EE->Result_EE

Caption: Mechanistic interaction of substituents within the receptor microenvironment.

References

  • PTP1B Inhibitor Discovery: Discovery of 2-ethoxy-4-(methoxymethyl)benzamide derivatives as potent and selective PTP1B inhibitors. Bioorganic Chemistry. (2019).[3] Link

  • TGR5 Agonist PEGylation: Beyond the Rule of 5: Impact of PEGylation with Various Polymer Sizes on Pharmacokinetic Properties of TGR5 Agonists. Journal of Medicinal Chemistry. (2021). Link

  • sEH Inhibitor Optimization: Design, Synthesis and Biological Evaluation of Benzamide Derivatives as Novel Soluble Epoxide Hydrolase Inhibitors. Brieflands. (2014).[4] Link

  • Benzamide SAR Overview: Comprehensive Structure-Activity Relationship Analysis of Benzamide Derivatives as Histone Deacetylase 1 (HDAC1) Inhibitors. MDPI. (2025).[5] Link

Sources

Safety & Regulatory Compliance

Safety

A Guide to the Safe and Compliant Disposal of 4-(2-ethoxyethoxy)-N-phenylbenzamide

I. Hazard Assessment and Waste Characterization: The "Why" Behind the Procedure Before any disposal protocol is initiated, a thorough understanding of the potential hazards is paramount.

Author: BenchChem Technical Support Team. Date: February 2026

I. Hazard Assessment and Waste Characterization: The "Why" Behind the Procedure

Before any disposal protocol is initiated, a thorough understanding of the potential hazards is paramount. While specific data for 4-(2-ethoxyethoxy)-N-phenylbenzamide is limited, analysis of analogous compounds such as N,N-diethylbenzamide, 3-nitro-N-phenylbenzamide, and 2-ethoxybenzamide suggests that it should be handled as a hazardous substance.[1][2][3][4] These related compounds are known to be harmful if swallowed or in contact with skin, and can cause serious skin and eye irritation.[1][2][3] Therefore, until a formal hazardous waste determination is conducted by a qualified professional, 4-(2-ethoxyethoxy)-N-phenylbenzamide waste must be treated as hazardous.[5]

This precautionary principle is the foundation of a safe disposal plan. The United States Environmental Protection Agency (EPA) classifies hazardous waste based on its characteristics (ignitability, corrosivity, reactivity, and toxicity) or if it is specifically listed.[6] Given the toxicological profile of similar benzamides, it is prudent to assume the waste could be classified as toxic.

Table 1: Hazard Profile of Structurally Similar Benzamide Derivatives

CompoundCAS NumberKnown Hazards
N,N-Diethylbenzamide1696-17-9Harmful if swallowed or in contact with skin, causes skin and eye irritation.[1][3]
3-Nitro-N-phenylbenzamide2243-73-4Causes serious eye irritation, may cause respiratory irritation.[2]
2-Ethoxybenzamide938-73-8Slightly soluble in water, may cause irritation upon contact.[4]
4-Ethoxybenzaldehyde10031-82-0Causes skin and serious eye irritation, may cause respiratory irritation.
II. The Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines the necessary steps for the safe collection, storage, and disposal of 4-(2-ethoxyethoxy)-N-phenylbenzamide waste. This workflow is designed to be a self-validating system, minimizing risks at each stage.

1. Personal Protective Equipment (PPE): Your First Line of Defense

Before handling the chemical or its waste, always wear appropriate PPE. This includes:

  • Eye Protection: Chemical safety goggles or a face shield.

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile).

  • Body Protection: A lab coat.

2. Waste Collection: Containment is Key

  • Designated Waste Container: Collect all waste, including contaminated consumables (e.g., pipette tips, weighing paper), in a designated, leak-proof container.[5]

  • Material Compatibility: The container must be compatible with the chemical. High-density polyethylene (HDPE) or glass containers are generally suitable.

  • Solid vs. Liquid Waste: Segregate solid and liquid waste streams into separate, appropriately labeled containers.[7]

3. Labeling: Clarity for Compliance and Safety

Proper labeling is a critical step to ensure safe handling and disposal. The label must be clearly legible and securely attached to the container.[8] Include the following information:

  • The words "HAZARDOUS WASTE "[5][8]

  • Chemical Name: "4-(2-ethoxyethoxy)-N-phenylbenzamide" (avoid formulas or abbreviations).[8]

  • Hazard Pictograms: Based on the assumed hazards (e.g., irritant, harmful).

4. Temporary Storage: The Satellite Accumulation Area

  • Location: Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation and under the control of the generator.[6][8]

  • Segregation: Store the waste away from incompatible materials. Keep acids and bases segregated, and do not mix flammable materials with oxidizers or corrosives.[7][8]

  • Container Closure: Keep the waste container securely closed at all times, except when adding waste.[8][9] Do not leave a funnel in the container.[8]

5. Arranging for Disposal: The Final Step

  • Contact your EHS Department: Once the container is nearly full (around 90%), or if the accumulation time limit is approaching, contact your institution's Environmental Health and Safety (EHS) department to arrange for a waste pickup.[8]

  • Professional Disposal: Never dispose of this chemical down the drain or in the regular trash.[9][10] All chemical waste must be disposed of through a licensed hazardous waste contractor coordinated by your EHS department.[5][11]

III. Visualizing the Disposal Decision Process

The following diagram illustrates the logical flow for the proper disposal of 4-(2-ethoxyethoxy)-N-phenylbenzamide.

DisposalWorkflow cluster_prep Preparation cluster_collection Waste Collection & Storage cluster_disposal Final Disposal start Start: Generation of Waste ppe Don Appropriate PPE start->ppe Always first container Select Compatible, Labeled Container ppe->container collect Collect Waste in Container container->collect storage Store in Satellite Accumulation Area collect->storage full Container Nearing Full? storage->full full->storage No contact_ehs Contact EHS for Pickup full->contact_ehs Yes end_node End: Professional Disposal contact_ehs->end_node

Caption: Disposal workflow for 4-(2-ethoxyethoxy)-N-phenylbenzamide.

IV. Spill and Emergency Procedures

In the event of a spill, immediately alert personnel in the area. If the spill is large or you are unsure how to proceed, contact your EHS department. For small spills:

  • Containment: Absorb the spill with an inert material (e.g., vermiculite, sand).

  • Collection: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

  • Decontamination: Clean the spill area with soap and water.

  • Disposal: Treat all cleanup materials as hazardous waste and dispose of them accordingly.

V. Conclusion: A Culture of Safety

The responsible disposal of chemical waste is a cornerstone of laboratory safety and environmental stewardship. By adhering to this comprehensive guide for 4-(2-ethoxyethoxy)-N-phenylbenzamide, you contribute to a safer research environment and ensure that your work has a positive impact, from discovery through to disposal.

References

  • Laboratory Chemical Waste Handling and Disposal Guidelines. (2025, March 21). University of Canterbury.
  • Hazardous Chemical Waste Management Guidelines. Columbia University. [Link]

  • Laboratory Chemical Waste Management Guidelines. (2003, February 15). University of Pennsylvania Environmental Health and Radiation Safety. [Link]

  • Chapter 20: Chemical Waste Management. (2025, January). University of Nevada, Reno. [Link]

  • Hazardous Waste and Disposal Considerations. American Chemical Society. [Link]

  • Safety Data Sheet. (2020, June 22). AEB Group. [Link]

  • Disposal of Chemicals Following Cessation of Production. (2002, July 2). Sola ADC Lenses Ltd. [Link]

  • EPA Hazardous Waste Codes. U.S. Environmental Protection Agency. [Link]

  • Hazardous Waste Listings. U.S. Environmental Protection Agency. [Link]

  • Hazardous Waste Management System; Proposed Exclusion for Identifying and Listing Hazardous Waste. (2022, January 20). Federal Register. [Link]

  • Hazardous Waste. (2025-2026). EHSO Manual. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.